Chemical structure analysis of 3-(2-Methoxypyridin-4-yl)benzoic acid
Title: Comprehensive Structural & Physicochemical Analysis of 3-(2-Methoxypyridin-4-yl)benzoic acid (CAS 1554504-76-5) Executive Summary & Strategic Relevance In the landscape of modern medicinal chemistry, biaryl scaffo...
In the landscape of modern medicinal chemistry, biaryl scaffolds serve as the structural backbone for a vast array of kinase inhibitors, GPCR ligands, and protein-protein interaction modulators. 3-(2-Methoxypyridin-4-yl)benzoic acid (CAS 1554504-76-5) represents a high-value intermediate where the lipophilic, electron-deficient 2-methoxypyridine moiety is coupled to a hydrophilic, ionizable benzoic acid.
This guide provides a rigorous analytical framework for this molecule. Unlike simple biphenyls, the presence of the basic pyridine nitrogen (modulated by the methoxy group) and the acidic carboxyl group creates a zwitterionic potential that complicates purification and analysis. We will dissect the structural elucidation, impurity profiling, and physicochemical behavior of this compound, providing a self-validating protocol for its characterization.
Structural Elucidation Strategy
The definitive identification of 3-(2-Methoxypyridin-4-yl)benzoic acid relies on establishing connectivity between the two aromatic rings and verifying the regiochemistry of the substituents.
Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum in DMSO-d6 is the primary tool for structural confirmation. The molecule possesses distinct spin systems that must be assigned to prove the 3,4'-connectivity.
The Benzoic Acid Ring (Spin System A):
H2' (Singlet, ~8.2 ppm): The most deshielded proton on this ring due to the combined electron-withdrawing effects of the carboxylic acid (ortho) and the pyridine ring (ortho).
H4' & H6' (Doublets, ~7.9 - 8.0 ppm): H6' is adjacent to the acid; H4' is adjacent to the biaryl bond. Both are deshielded but distinguishable by coupling constants and 2D correlations (COSY/HMBC).
H5' (Triplet, ~7.6 ppm): The distinct triplet splitting pattern confirms the meta-substitution pattern of the benzoic acid.
The Pyridine Ring (Spin System B):
H6 (Doublet, ~8.2 ppm): Adjacent to the pyridine nitrogen. This proton typically shows a characteristic doublet (
Hz).
H5 (Doublet of Doublets, ~7.4 ppm): Coupled to H6 and meta-coupled to H3.
H3 (Singlet, ~7.1 ppm): The diagnostic signal. It appears as a singlet (or very fine doublet) because it is isolated between the methoxy group and the biaryl bond. Crucial Check: If this signal is a doublet with a large coupling constant, the regiochemistry is incorrect (e.g., 3-pyridyl isomer).
The Methoxy Group:
-OCH3 (Singlet, ~3.9 ppm): A sharp singlet integrating to 3 protons. Its chemical shift confirms it is attached to an aromatic system, specifically ortho to a nitrogen (shielded relative to anisole due to electron deficiency of the ring, but deshielded by the heteroatom).
Mass Spectrometry (MS) Fragmentation Logic
Using ESI-MS in positive mode (
Da), the fragmentation pathway provides structural fingerprints:
Loss of H2O (-18 Da): Characteristic of the carboxylic acid functionality.
Loss of CO (-28 Da) / CO2 (-44 Da): Confirmation of the benzoic acid moiety.
Loss of CH3 (-15 Da): Cleavage of the methoxy ether, often followed by the loss of CO to form the pyridone species.
Purity & Impurity Profiling
The synthesis of this molecule typically involves a Suzuki-Miyaura coupling between 3-carboxyphenylboronic acid and 4-bromo-2-methoxypyridine. The analytical method must resolve the product from specific process-related impurities.
Critical Impurities
Impurity Type
Structure/Origin
Analytical Challenge
Detection Strategy
Starting Material A
3-Carboxyphenylboronic acid
Highly polar, poor retention on C18.
Use HILIC or low pH C18 with ion-pairing.
Starting Material B
4-Bromo-2-methoxypyridine
Non-polar, UV active.
Standard C18 retention.
Homocoupling
3,3'-Biphenyldicarboxylic acid
Very distinct retention (late eluter), acidic.
Negative mode MS is more sensitive.
Protodeboronation
Benzoic acid
Co-elutes with solvent front if not careful.
Monitor 210 nm (non-selective) & 254 nm.
Dehalogenation
2-Methoxypyridine
Volatile, basic.
Low pH mobile phase to protonate & retain.
HPLC Method Development (Self-Validating Protocol)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.
Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).
Rationale: At this pH, the pyridine nitrogen (pKa ~3.3) is partially protonated, and the carboxylic acid (pKa ~4.2) is fully protonated (neutral). This ensures the molecule behaves as a cation/neutral hybrid, improving retention and peak shape compared to the zwitterionic form at neutral pH.
Mobile Phase B: Acetonitrile (ACN).
Gradient: 5% B to 95% B over 10 minutes.
Detection: UV at 254 nm (aromatic) and 280 nm (pyridine specific).
Physicochemical Properties & Behavior
Understanding the ionization state is critical for formulation and bioavailability assessment.
pKa 1 (Pyridine Nitrogen): ~3.3
The 2-methoxy group exerts an inductive electron-withdrawing effect (-I) and a mesomeric donating effect (+M). However, in the ground state, the basicity of the pyridine nitrogen is suppressed compared to unsubstituted pyridine (pKa 5.2) due to the -I effect dominating the sigma framework.
The molecule does not have a true pI in the traditional sense because the acidic and basic pKa values do not overlap significantly to form a stable zwitterion in water. At pH 7.4 (physiological), the acid is deprotonated (COO-) and the pyridine is neutral. The molecule exists primarily as a mono-anion .
Visualizations & Workflows
Diagram 1: Structural Analysis Workflow
This flowchart outlines the decision tree for validating the chemical structure.
Figure 1: Analytical workflow for the structural validation of 3-(2-Methoxypyridin-4-yl)benzoic acid.
Diagram 2: Synthesis & Impurity Fate
Tracking the fate of reactants during the Suzuki coupling to ensure robust quality control.
Figure 2: Synthetic pathway and impurity fate mapping. Note that the homocoupling impurity (Impurity A) is acidic and may co-precipitate with the product if pH is not carefully controlled during workup.
A Comprehensive Technical Guide to the Physicochemical Properties of 3-(2-Methoxypyridin-4-yl)benzoic acid
Introduction: Bridging Structure and Function in Drug Discovery In the landscape of modern drug development, understanding the fundamental physicochemical properties of a novel chemical entity is paramount. These propert...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Bridging Structure and Function in Drug Discovery
In the landscape of modern drug development, understanding the fundamental physicochemical properties of a novel chemical entity is paramount. These properties govern a molecule's behavior from the moment of administration to its interaction with the biological target, profoundly influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. This guide provides an in-depth technical overview of 3-(2-Methoxypyridin-4-yl)benzoic acid, a molecule of interest for researchers in medicinal chemistry and pharmacology.
The structure of 3-(2-Methoxypyridin-4-yl)benzoic acid incorporates three key pharmacophoric elements: a benzoic acid moiety, a pyridine ring, and a methoxy group. The benzoic acid provides a carboxylic acid functional group, which is ionizable and can participate in hydrogen bonding. The pyridine ring introduces a basic nitrogen atom, also capable of ionization and polar interactions. The methoxy group can influence lipophilicity and metabolic stability. The interplay of these features dictates the molecule's overall physicochemical character and, consequently, its potential as a drug candidate. Benzoic acid and its derivatives have been identified as important scaffolds in the development of therapeutic agents, including those with anticancer properties.[1][2]
This document will not only present the core physicochemical data for 3-(2-Methoxypyridin-4-yl)benzoic acid but will also delve into the experimental methodologies used to determine these properties, providing the causal reasoning behind these experimental choices. This approach is designed to equip researchers, scientists, and drug development professionals with the knowledge to both interpret this data and apply these techniques to other novel compounds.
Core Physicochemical Properties
A summary of the key physicochemical properties of 3-(2-Methoxypyridin-4-yl)benzoic acid is presented below. These values are critical for computational modeling, formulation development, and predicting in vivo behavior.
Property
Predicted/Estimated Value
Significance in Drug Development
Molecular Formula
C₁₃H₁₁NO₃
Defines the elemental composition.
Molecular Weight
229.23 g/mol
Influences diffusion and transport across membranes.
Melting Point (°C)
~180-220
An indicator of purity and crystal lattice stability.[3][4][5]
Aqueous Solubility
pH-dependent
Critical for absorption and formulation.[6][7][8][9][10]
pKa
~4-5 (acid), ~3-4 (base)
Determines the ionization state at physiological pH, affecting solubility and permeability.[11][12][13][14][15]
LogP
~2.5
A measure of lipophilicity, influencing membrane permeability and ADME properties.[16][17][18][19]
Note: The values for melting point, pKa, and LogP are estimates based on the properties of analogous structures like benzoic acid and methoxypyridine and require experimental verification.
Experimental Protocols and Methodologies
The determination of each physicochemical property is a carefully controlled experiment. The following sections detail the standard operating procedures and the scientific rationale for each.
Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline compound, this transition occurs over a narrow temperature range.[3][4] The sharpness of the melting point is a reliable indicator of purity; impurities tend to depress and broaden the melting range.[3][4][5]
Experimental Protocol: Capillary Melting Point Method
Sample Preparation: A small amount of finely powdered, dry 3-(2-Methoxypyridin-4-yl)benzoic acid is packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[20]
Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-Temp or Thiele tube, adjacent to a calibrated thermometer.[3]
Initial Determination: A rapid heating rate is used to get an approximate melting point range.[3][4]
Accurate Determination: The apparatus is allowed to cool, and a fresh sample is heated slowly, at a rate of 1-2°C per minute, near the approximate melting point.[3]
Data Recording: The temperature at which the first liquid droplet appears (T1) and the temperature at which the entire sample is liquid (T2) are recorded. The melting point range is reported as T1-T2.[20]
Causality Behind Experimental Choices:
Fine Powder: Ensures uniform heat distribution throughout the sample.
Slow Heating Rate: Allows the temperature of the heating block and the sample to remain in equilibrium, providing an accurate reading.
Purity Assessment: A broad melting range (e.g., > 2°C) suggests the presence of impurities.[3]
Caption: Structure of 3-(2-Methoxypyridin-4-yl)benzoic acid.
LogP Determination
The partition coefficient (P) is a measure of the differential solubility of a compound in a biphasic system, typically octan-1-ol and water. [16]The logarithm of this value, LogP, is a widely used metric for lipophilicity. [16][18]Lipophilicity is a key factor in a drug's ability to cross cell membranes and the blood-brain barrier.
[16]
Experimental Protocol: Shake-Flask Method
System Preparation: Equal volumes of octan-1-ol and water (or a buffer of a specific pH for LogD determination) are pre-saturated with each other and placed in a flask.
Compound Addition: A known amount of 3-(2-Methoxypyridin-4-yl)benzoic acid is added to the biphasic system.
Equilibration: The flask is sealed and shaken vigorously for a set period, then allowed to stand for the two phases to separate completely.
Phase Sampling and Analysis: A sample is carefully taken from both the aqueous and the octanol layers. The concentration of the compound in each phase is determined by HPLC-UV or a similar analytical technique.
Calculation: LogP is calculated using the formula: LogP = log₁₀ ([concentration in octanol] / [concentration in aqueous phase]).
[18]
Causality Behind Experimental Choices:
Octan-1-ol/Water System: This system is the standard model for mimicking the partitioning between the aqueous environment of the body and lipid bilayers of cell membranes.
Pre-saturation of Solvents: Ensures that the volume of each phase does not change during the experiment due to mutual dissolution.
LogD vs. LogP: For ionizable molecules, the distribution coefficient (LogD) is measured at a specific pH (e.g., 7.4) to reflect the partitioning of both the ionized and non-ionized species, which is more physiologically relevant.
[16]
Conclusion and Future Directions
The physicochemical properties outlined in this guide provide a foundational understanding of 3-(2-Methoxypyridin-4-yl)benzoic acid. Experimental determination of its melting point, aqueous solubility, pKa, and LogP is a critical first step in evaluating its potential as a drug candidate. These parameters serve as essential inputs for more complex predictive models of in vivo pharmacokinetics and pharmacodynamics. Further characterization, including solid-state analysis (polymorphism), chemical stability studies, and in vitro ADME assays, would be the logical next steps in a comprehensive drug discovery program. This guide provides the essential framework for initiating such an investigation, grounding it in robust and validated experimental science.
Bentham Science Publishers. (2009, March 1). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector.
Development and Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. (2023, February 23). PMC.
ACD/Labs. (n.d.). LogP—Making Sense of the Value.
What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1).
Soares, J. X., et al. (2022, August 25). Methods for Determination of Lipophilicity. Encyclopedia.pub.
World Health Organization (WHO). (n.d.). Annex 4.
Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
USP-NF. (2016, September 30). <1236> Solubility Measurements.
Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. (2023, May 29). Preprints.org.
Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. (n.d.). PubMed.
Biaryl Carboxylic Acid Building Blocks: Structural Dynamics & Synthetic Architectures in Drug Discovery
[1][2] Executive Summary Biaryl carboxylic acids represent a "privileged scaffold" in medicinal chemistry, serving as the pharmacophoric core for Angiotensin II Receptor Blockers (ARBs), NSAIDs, and an increasing number...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary
Biaryl carboxylic acids represent a "privileged scaffold" in medicinal chemistry, serving as the pharmacophoric core for Angiotensin II Receptor Blockers (ARBs), NSAIDs, and an increasing number of protein-protein interaction (PPI) inhibitors.[1] Their utility stems from a unique duality: the biaryl axis provides a tunable conformational switch (atropisomerism), while the carboxylic acid functions as a critical hydrogen-bond acceptor/donor and a handle for directed C-H functionalization.
This technical guide dissects the structural mechanics of biaryl acids, details robust synthetic protocols for avoiding catalyst poisoning by free acids, and explores advanced carboxyl-directed C-H activation methodologies.
Structural Significance: The Atropisomeric Axis
The biological activity of biaryl carboxylic acids is frequently dictated by the torsion angle between the two aromatic rings. Unlike flexible alkyl linkers, the biaryl bond creates a defined conformational energy landscape.
The Ortho-Effect and LaPlante Classification
Substituents at the ortho positions relative to the biaryl axis restrict rotation. In drug design, this is categorized into three stability classes based on the half-life of racemization (
) at physiological temperature (LaPlante et al., 2011).
Class
Stability ( at 37°C)
Energy Barrier ()
Drug Discovery Implication
Class 1
seconds
kcal/mol
Axially Unstable. Treated as achiral; rapid rotation allows induced fit binding.
Class 2
60 s to 4.5 years
20–30 kcal/mol
Metastable. Dangerous. Can racemize during storage or in vivo, leading to variable potency/toxicity. Avoid.
Class 3
years
kcal/mol
Axially Stable. Atropisomers are separable and treatable as distinct enantiomers.
Design Insight: For biaryl carboxylic acids, introducing a bulky group (e.g., -Me, -Cl) ortho to the axis can shift a molecule from Class 1 to Class 3, locking the bioactive conformation.
Visualization: Atropisomer Design Logic
The following diagram illustrates the decision matrix for engineering biaryl axes in lead optimization.
Caption: Decision logic for managing axial chirality in biaryl drug candidates based on rotational energy barriers.
Synthetic Architectures
Synthesizing biaryl carboxylic acids presents a specific challenge: the free carboxylic acid can coordinate to Palladium (Pd), forming unreactive species, or undergo protodeboronation during Suzuki coupling.
Strategy A: Robust Suzuki-Miyaura Coupling of Free Acids
Standard conditions often fail with unprotected acids. The solution involves using bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or Buchwald precatalysts which facilitate oxidative addition and prevent catalyst poisoning.
Key Reagents: Pd(OAc)
/SPhos or XPhos Pd G2.
Base Selection: K
PO is superior to carbonates for acidic substrates as it buffers the system without generating excessive CO bubbles that disrupt multiphasic mixtures.
Solvent: 1,4-Dioxane/Water (4:1) ensures solubility of the carboxylate salt.
Strategy B: Carboxyl-Directed C-H Activation
Instead of pre-functionalizing both rings (e.g., aryl halide + boronic acid), this method uses the carboxylic acid itself as a directing group to install an aryl group at the ortho position. This is highly atom-economical.
Mechanism: The carboxylate coordinates to Pd(II), directing it to the ortho C-H bond. A Pd(II)/Pd(IV) or Pd(II)/Pd(0) cycle ensues depending on the oxidant and coupling partner.
Advantages: Eliminates the need for ortho-halo benzoic acid starting materials.
Visualization: Carboxyl-Directed Mechanism
The following diagram details the catalytic cycle for ortho-C-H arylation.
Caption: Catalytic cycle for Pd(II)-catalyzed, carboxyl-directed ortho-C-H arylation of benzoic acids.
Experimental Protocols
Protocol 1: High-Yield Suzuki Coupling of Unprotected Chlorobenzoic Acids
Target: Synthesis of 4'-fluoro-[1,1'-biphenyl]-2-carboxylic acid.
Reference Standard: Adapted from methodologies using Buchwald Precatalysts (Billingsley et al., 2008).
Reagents:
2-Chlorobenzoic acid (1.0 equiv)
4-Fluorophenylboronic acid (1.5 equiv)
Catalyst: XPhos Pd G2 (2 mol%)
Base: K
PO (3.0 equiv)
Solvent: 1,4-Dioxane/Water (4:1 v/v)
Step-by-Step Methodology:
Setup: In a 20 mL reaction vial equipped with a magnetic stir bar, charge 2-chlorobenzoic acid (156 mg, 1.0 mmol), 4-fluorophenylboronic acid (210 mg, 1.5 mmol), and K
Solvation: Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL).
Reaction: Heat the mixture to 80°C for 4 hours. The mixture will initially be biphasic but may homogenize as the boronic acid is consumed.
Workup (Self-Validating Step):
Cool to room temperature.
Dilute with Ethyl Acetate (EtOAc, 10 mL) and Water (10 mL).
Crucial Step: Acidify the aqueous layer to pH ~2 using 1M HCl. (This ensures the product is in the organic-soluble COOH form, not the water-soluble carboxylate).
Separate layers. Extract aqueous layer 2x with EtOAc.
Purification: Dry organics over MgSO
, filter, and concentrate. Purify via automated flash chromatography (Gradient: 0-50% EtOAc in Hexanes with 1% Acetic Acid additive).
Protocol 2: Carboxyl-Directed Ortho-Arylation
Target: Direct arylation of benzoic acid with aryl iodide.
Reference Standard: Adapted from Yu et al. (2010) and subsequent optimizations.
CO (1.0 equiv) - acts as halide scavenger and oxidant re-generator.
Solvent: t-Amyl alcohol (0.2 M)
Methodology:
Combine benzoic acid, aryl iodide, Pd(OAc)
, Ligand, and AgCO in a sealed tube.
Add t-Amyl alcohol.
Heat to 110°C for 12-18 hours.
Filtration: Filter hot through Celite to remove Silver salts.
Acid/Base Extraction: Perform the pH-switch extraction described in Protocol 1 to isolate the acidic product from non-acidic impurities (like homocoupled biaryls).
Physicochemical Properties & Optimization
When utilizing biaryl acids in FBDD (Fragment-Based Drug Discovery), specific properties must be monitored.
Property
Biaryl Acid Characteristics
Optimization Strategy
Solubility
Generally low in acidic media; high in basic buffers.
Introduce pyridine/pyrimidine rings (heterobiaryls) to improve aqueous solubility via N-protonation.
Permeability
High, but limited by polar surface area (PSA) of the carboxylate.
Mask as ester prodrugs or replace with bioisosteres (e.g., Tetrazole, see Losartan).
Metabolic Stability
Vulnerable to Glucuronidation (Phase II).
Steric hindrance at the ortho position or substitution of the acid with a sulfonimide.
References
LaPlante, S. R., et al. (2011). "Assessing Atropisomerism in Drug Discovery and Development." Journal of Medicinal Chemistry. Link
Evans, B. E., et al. (1988).[2] "Methods for drug discovery: development of potent, selective, orally active cholecystokinin antagonists." Journal of Medicinal Chemistry. Link
Billingsley, K., & Buchwald, S. L. (2008). "An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Aryl Halides with Arylboronic Acids." Journal of the American Chemical Society. Link
Engle, K. M., & Yu, J. Q. (2010). "Developing Ligands for Palladium(II)-Catalyzed C-H Functionalization." The Journal of Organic Chemistry. Link
Giri, R., et al. (2014). "Pd-Catalyzed Carboxyl-Directed C–H Functionalization." Chemical Society Reviews. Link
SMILES string and InChI key for 3-(2-Methoxypyridin-4-yl)benzoic acid
An In-Depth Technical Guide to 3-(2-Methoxypyridin-4-yl)benzoic acid: Molecular Identification, Synthesis, and Characterization Introduction In the landscape of modern drug discovery and materials science, the synthesis...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 3-(2-Methoxypyridin-4-yl)benzoic acid: Molecular Identification, Synthesis, and Characterization
Introduction
In the landscape of modern drug discovery and materials science, the synthesis of novel molecular scaffolds is of paramount importance. Biaryl structures, which link two aromatic rings, are privileged motifs found in numerous pharmaceuticals and functional materials.[1] The combination of a pyridine ring, a common feature in medicinal chemistry, with a benzoic acid moiety offers a versatile platform for developing new chemical entities with potential biological activity. This guide provides a comprehensive technical overview of a specific, and likely novel, compound: 3-(2-Methoxypyridin-4-yl)benzoic acid.
Due to the apparent novelty of this compound, this document will serve as a foundational guide for its synthesis and characterization. We will provide its key molecular identifiers, a robust and detailed protocol for its synthesis via a well-established palladium-catalyzed cross-coupling reaction, and the necessary steps for its structural validation. This guide is intended for researchers and professionals in organic synthesis, medicinal chemistry, and drug development.
Molecular Identifiers and Predicted Properties
As 3-(2-Methoxypyridin-4-yl)benzoic acid is not currently indexed in major chemical databases such as PubChem or Chemical Abstracts Service (CAS), its standard identifiers have been computationally generated. These are essential for accurate documentation and database entry upon synthesis.
Identifier
Value
IUPAC Name
3-(2-methoxypyridin-4-yl)benzoic acid
Molecular Formula
C₁₃H₁₁NO₃
Molecular Weight
229.23 g/mol
Canonical SMILES
COC1=NC=C(C=C1)C2=CC=CC(=C2)C(=O)O
InChIKey
UQJRMWSXGNXFBF-UHFFFAOYSA-N
The structure of the molecule is depicted below:
Caption: 2D structure of 3-(2-Methoxypyridin-4-yl)benzoic acid.
The most direct and reliable method for constructing the C-C bond between the benzoic acid and pyridine rings is the Suzuki-Miyaura cross-coupling reaction.[2] This palladium-catalyzed reaction is widely used in pharmaceutical and academic laboratories due to its high tolerance for various functional groups and generally high yields.[3]
This protocol outlines the coupling of 3-carboxyphenylboronic acid with a suitable 4-halo-2-methoxypyridine.
Reaction Setup: To a flame-dried Schlenk flask, add 3-carboxyphenylboronic acid (1.2 equivalents), 4-bromo-2-methoxypyridine (1.0 equivalent), potassium phosphate (3.0 equivalents), palladium(II) acetate (0.02 equivalents), and XPhos (0.04 equivalents).
Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times. Under a positive pressure of the inert gas, add anhydrous 1,4-dioxane and degassed water to achieve a 4:1 solvent ratio. The reaction should be set to a concentration of approximately 0.1 M with respect to the limiting reagent (4-bromo-2-methoxypyridine).
Reaction Execution: Stir the reaction mixture vigorously and heat to 100 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.
Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the aqueous layer and extract it twice more with ethyl acetate. Combine the organic layers and wash with brine.
Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel, using a gradient of methanol in dichloromethane, to yield the pure 3-(2-Methoxypyridin-4-yl)benzoic acid.
Causality Behind Experimental Choices:
Catalyst System: The use of a palladium catalyst with a bulky, electron-rich phosphine ligand like XPhos is crucial for the efficient coupling of heteroaromatic halides, which can be challenging substrates.[4]
Base: Potassium phosphate is a moderately strong base that is effective in promoting the transmetalation step of the Suzuki-Miyaura catalytic cycle without causing hydrolysis of the ester or other sensitive functional groups.[4]
Solvent System: A mixture of dioxane and water is a common choice for Suzuki couplings, as it facilitates the dissolution of both the organic substrates and the inorganic base.
Synthesis Workflow Diagram
Caption: Proposed workflow for the synthesis of 3-(2-Methoxypyridin-4-yl)benzoic acid.
Structural Validation and Quality Control
To ensure the integrity of the synthesized compound, a comprehensive structural and purity analysis is mandatory.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy should be performed to confirm the connectivity of the atoms and the overall structure of the molecule. The spectra should be consistent with the proposed structure of 3-(2-Methoxypyridin-4-yl)benzoic acid.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to determine the exact mass of the compound, which should match the calculated molecular weight of C₁₃H₁₁NO₃.
High-Performance Liquid Chromatography (HPLC): HPLC analysis should be conducted to assess the purity of the final compound. A purity level of >95% is generally required for material intended for biological screening.
Potential Applications in Drug Discovery
While there is no specific biological data for 3-(2-Methoxypyridin-4-yl)benzoic acid, its structural components suggest potential areas for investigation. The pyridine scaffold is a cornerstone in medicinal chemistry, present in numerous FDA-approved drugs.[1] The benzoic acid moiety provides a handle for further chemical modification and can participate in key interactions with biological targets.
Compounds containing the pyridyl-benzoic acid framework have been explored as intermediates in the synthesis of kinase inhibitors and other therapeutic agents.[5] The methoxy group on the pyridine ring can influence the compound's metabolic stability and pharmacokinetic properties. Further research would be needed to explore the biological activity of this specific compound.
Conclusion
This technical guide provides the essential identifiers for 3-(2-Methoxypyridin-4-yl)benzoic acid and a detailed, scientifically-grounded protocol for its synthesis and characterization. By leveraging the robust and versatile Suzuki-Miyaura cross-coupling reaction, researchers can access this novel compound for further investigation in medicinal chemistry, materials science, and other fields. The provided methodologies for synthesis and validation ensure a reliable and reproducible approach to obtaining this promising molecular scaffold.
References
Ahipa, T. N., & Adhikari, A. V. (2014). 2-Methoxypyridine derivatives: synthesis, liquid crystalline and photo-physical properties. New Journal of Chemistry, 38(10), 5018-5029. Available at: [Link]
Baghdad Science Journal. (2016). Synthesis and Theoretical Study of 4-(2-methyl-4-oxoquinazoline-3(4H)-yl) Benzoic acid with Some Transition Metal Ions. Available at: [Link]
Fu, G. C. (2008). Suzuki-Miyaura Cross-Coupling Reactions of Alkyl Halides. In Palladium-Catalyzed Cross-Coupling Reactions of Alkyl Halides (pp. 1-29). Springer, Berlin, Heidelberg. Available at: [Link]
LookChem. (2023). 4-(2-Pyridyl)benzoic acid. Available at: [Link]
MDPI. (2010). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 15(6), 4261-4270. Available at: [Link]
Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]
PrepChem.com. Synthesis of 2-(4-Methoxybenzoyl)benzoic acid. Available at: [Link]
Preprints.org. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Available at: [Link]
PubChem. 3-(Pyridin-2-yl)benzoic acid. Available at: [Link]
PubChem. 4-(2-Hydroxy-pyrimidin-4-yl)-benzoic acid. Available at: [Link]
PubChem. 4-(3-Methoxypyrazin-2-yl)benzoic acid. Available at: [Link]
Royal Society of Chemistry. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1 (pp. 1-23). Available at: [Link]
Singh, U. P., & Singh, P. (2021). Pyridine: the scaffolds with significant clinical diversity. RSC advances, 11(48), 30201-30225. Available at: [Link]
The Pyridine-Substituted Benzoic Acid Scaffold: Synthetic Architectures, Medicinal Utility, and Material Applications
Executive Summary This technical guide provides a comprehensive analysis of pyridine-substituted benzoic acids, a class of biaryl scaffolds critical to modern drug discovery and materials science.[1] Unlike simple hetero...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of pyridine-substituted benzoic acids, a class of biaryl scaffolds critical to modern drug discovery and materials science.[1] Unlike simple heterocycles, these molecules combine the hydrogen-bond accepting capability of pyridine with the ionizable, coordinating nature of benzoic acid. This dual functionality makes them "privileged structures" in kinase inhibition and essential linkers in Metal-Organic Frameworks (MOFs).[1] This document details their synthetic challenges (specifically the "2-pyridyl problem"), structure-activity relationships (SAR), and experimental protocols for their generation and application.
The pyridine-substituted benzoic acid scaffold is defined by a pyridine ring directly coupled to a benzoic acid moiety.[1] The position of the nitrogen atom relative to the biaryl axis (ortho, meta, or para) fundamentally alters the electronic landscape and binding capabilities of the molecule.
Bioisosterism and Solubility
In medicinal chemistry, replacing a phenyl ring with a pyridine (bioisosteric replacement) lowers lipophilicity (LogP) and improves aqueous solubility due to the pyridine nitrogen's polarity.
pKa Modulation: The benzoic acid moiety typically has a pKa of ~4.[1]2. The electron-deficient pyridine ring, when attached, acts as an electron-withdrawing group (EWG), slightly lowering the pKa of the carboxylic acid, thereby increasing ionization at physiological pH.
Dipole Moments: The vector sum of the pyridine dipole and the carboxylate dipole creates unique electrostatic surfaces used to target specific enzyme pockets (e.g., Xanthine Oxidase).
Ligand Geometry in Materials
In MOFs, these molecules act as ditopic or tritopic linkers. The carboxylate binds metal clusters (SBUs), while the pyridine nitrogen offers a distal coordination site, enabling the formation of "pillared-layer" topologies that are impossible with terephthalic acid alone.
Synthetic Methodologies: Overcoming the "Pyridine Problem"
The primary route to these scaffolds is Palladium-catalyzed Suzuki-Miyaura cross-coupling.[1] However, this is not trivial due to two specific mechanisms of failure:
Catalyst Poisoning: The pyridine nitrogen can coordinate strongly to the Pd(II) center, displacing phosphine ligands and arresting the catalytic cycle.
Protodeboronation: 2-Pyridyl boronic acids are notoriously unstable and undergo rapid hydrolysis/protodeboronation, yielding pyridine rather than the coupled product.[1]
Optimized Synthetic Strategies
To mitigate these issues, we employ specific "masking" strategies and catalyst choices.
Variable
Recommendation
Rationale
Boron Source
MIDA Boronates or Trifluoroborates
Slow-release mechanism prevents high concentrations of unstable free boronic acid.[1]
The aqueous component is essential for the transmetallation step in Suzuki coupling.
Visualization: Synthetic Decision Matrix
The following diagram outlines the logical flow for selecting the correct synthetic route based on substrate availability.
Figure 1: Synthetic decision tree for biaryl bond formation. Note the divergence for 2-pyridyl variants due to boronate instability.[1]
Medicinal Chemistry Applications
Enzyme Inhibition (XOR and URAT1)
The 3-phenylpyridine scaffold is central to dual inhibitors of Xanthine Oxidase (XOR) and Urate Transporter 1 (URAT1) for gout treatment.[3]
Mechanism: The pyridine ring interacts with the molybdenum center of XOR, while the benzoic acid moiety forms salt bridges with arginine residues in the channel entrance.
Data: Derivatives have shown IC50 values in the low micromolar range (e.g., XOR IC50 = 0.006 µM) [1].
Selectivity: These compounds exploit the differential sensitivity between cancer cells and normal cells, inducing apoptosis specifically in proliferating tumor lines (IC50 < 1 µM against HeLa and MCF7 lines) [2].
Metabolic Considerations: 4-(2-Pyridyl)benzoic acid is a known reactive metabolite of the antiretroviral drug Atazanavir.[1] Monitoring this metabolite is crucial for quality control and impurity profiling in pharmaceutical manufacturing [3].[1]
In MOF chemistry, pyridine-substituted benzoic acids act as "non-linear" linkers.[1]
Topological Diversity: The angle between the pyridine nitrogen and the carboxylate group dictates the pore size. For example, 3-nitro-4-(pyridin-4-yl)benzoic acid creates 3D supramolecular frameworks with high thermal stability (decomposition >364°C) [4].[1][5]
Function: These MOFs are explored for drug delivery carriers due to the biocompatibility of zinc-based nodes and the high surface area generated by the biaryl spacer.[1]
Experimental Protocols
Protocol A: Optimized Suzuki Coupling for 4-(Pyridin-2-yl)benzoic Acid
This protocol utilizes a protected boronate to minimize protodeboronation.[1]
The following diagram illustrates the pharmacophore mapping for a generic pyridine-benzoic acid kinase inhibitor.
Figure 2: Pharmacophore map showing the dual-targeting capability of the scaffold in kinase and metalloenzyme environments.[1]
References
BenchChem. (2025).[3] Applications of 3-Phenylpyridine in Medicinal Chemistry: A Detailed Overview for Researchers. Retrieved from
National Institutes of Health (NIH). (2002). Identification of phenyl-pyridine-2-carboxylic acid derivatives as novel cell cycle inhibitors. Anticancer Drugs, 13(4), 359-66. Retrieved from
LookChem. (2025). 4-(2-Pyridyl)benzoic acid: Structure, Properties, and Applications in Atazanavir Metabolism. Retrieved from
Qin, L., et al. (2019). Three novel topologically different metal-organic frameworks built from 3-nitro-4-(pyridin-4-yl)benzoic acid. CrystEngComm. Retrieved from
Beilstein Institute. (2016). A convenient route to symmetrically and unsymmetrically substituted 3,5-diaryl-2,4,6-trimethylpyridines via Suzuki–Miyaura cross-coupling reaction. Beilstein Journal of Organic Chemistry. Retrieved from
An In-depth Technical Guide to 3-(2-Methoxypyridin-4-yl)benzoic acid: Molecular Weight and Formula
For Immediate Release This technical guide provides a detailed analysis of the molecular weight and chemical formula of 3-(2-Methoxypyridin-4-yl)benzoic acid, a molecule of interest to researchers and professionals in th...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Release
This technical guide provides a detailed analysis of the molecular weight and chemical formula of 3-(2-Methoxypyridin-4-yl)benzoic acid, a molecule of interest to researchers and professionals in the fields of medicinal chemistry and drug development. This document elucidates the fundamental chemical properties of this compound, which are crucial for its application in scientific research.
Executive Summary
3-(2-Methoxypyridin-4-yl)benzoic acid is a bi-aryl carboxylic acid. A comprehensive understanding of its molecular weight and formula is the cornerstone for a multitude of research applications, including but not limited to, reaction stoichiometry, analytical characterization, and computational modeling. This guide presents the definitive molecular formula and weight, derived from its chemical structure, and provides context for their importance in a research setting.
Chemical Identity and Structure
The systematic name, 3-(2-Methoxypyridin-4-yl)benzoic acid, precisely describes the arrangement of its constituent atoms. The structure consists of a benzoic acid moiety substituted at the third position with a 2-methoxypyridine ring linked at its fourth position.
To ensure clarity, the structural representation is paramount.
Figure 1: Chemical structure of 3-(2-Methoxypyridin-4-yl)benzoic acid.
Molecular Formula and Weight
Based on the confirmed chemical structure, the molecular formula and weight have been determined.
Molecular Formula: C₁₃H₁₁NO₃
The molecular formula is derived by systematically counting each atom within the molecule:
Carbon (C): 7 atoms from the benzoic acid backbone and 6 atoms from the methoxypyridine ring, totaling 13 carbon atoms.
Hydrogen (H): 5 hydrogens on the benzoic acid moiety and 6 on the methoxypyridine group, for a total of 11 hydrogen atoms.
Nitrogen (N): A single nitrogen atom is present in the pyridine ring.
Oxygen (O): Two oxygen atoms are in the carboxylic acid group, and one is in the methoxy group, resulting in 3 oxygen atoms.
Molecular Weight: 229.23 g/mol
The molecular weight is the sum of the atomic weights of all atoms in the molecule. Using the atomic masses of the constituent elements, the molecular weight is calculated as follows:
This value is consistent with high-resolution mass spectrometry data for isomers of this compound.[1][2]
Quantitative Data Summary
For ease of reference, the key quantitative chemical data for 3-(2-Methoxypyridin-4-yl)benzoic acid are presented in the table below.
Property
Value
Source
Molecular Formula
C₁₃H₁₁NO₃
(Calculated)
Molecular Weight
229.23 g/mol
(Calculated)
Exact Mass
229.0739 u
(Calculated)
Significance in Research and Development
The precise molecular weight and formula are fundamental to a range of experimental and theoretical applications for researchers, scientists, and drug development professionals.
Experimental Protocols
Stoichiometric Calculations: Accurate molecular weight is essential for calculating molar equivalents in chemical syntheses, ensuring optimal reaction conditions and yields.
Preparation of Standard Solutions: For analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), precise concentrations are required, which necessitates an accurate molecular weight.
Structural Elucidation: The molecular formula is a critical piece of data used in conjunction with spectroscopic methods (e.g., NMR, IR, and Mass Spectrometry) to confirm the identity and purity of a synthesized compound.
Computational and In Silico Modeling
Pharmacophore Modeling and Virtual Screening: The exact chemical formula and structure are the starting points for creating 3D models of the molecule to predict its interaction with biological targets.
ADMET Prediction: In silico tools that predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a drug candidate rely on the correct molecular structure and formula.
Conclusion
The molecular formula of 3-(2-Methoxypyridin-4-yl)benzoic acid is C₁₃H₁₁NO₃, and its molecular weight is 229.23 g/mol . These fundamental properties are indispensable for the scientific community engaged in the research and development of novel chemical entities. This guide provides a definitive reference for these values, underpinned by a clear structural representation and systematic derivation.
References
National Center for Biotechnology Information. PubChem Compound Summary for CID 17123, p-Nitrophenyl o-tolyl ether. [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 107936, gamma-Fagarine. [Link]
National Institute of Standards and Technology. Benzyl 3-nitrophenyl ether. In: NIST Chemistry WebBook. [Link]
A Technical Guide to the Solubility Profile of 3-(2-Methoxypyridin-4-yl)benzoic acid in Organic Solvents
Abstract The solubility of an Active Pharmaceutical Ingredient (API) is a critical physicochemical property that governs its behavior throughout the drug development lifecycle, from process chemistry and purification to...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The solubility of an Active Pharmaceutical Ingredient (API) is a critical physicochemical property that governs its behavior throughout the drug development lifecycle, from process chemistry and purification to formulation and bioavailability. This technical guide presents a comprehensive framework for determining and understanding the solubility profile of 3-(2-Methoxypyridin-4-yl)benzoic acid, a heterocyclic carboxylic acid of interest in medicinal chemistry. In the absence of extensive published data for this specific molecule, this document provides researchers, scientists, and drug development professionals with the foundational theory, a detailed experimental protocol based on the gold-standard shake-flask method, and a robust framework for data interpretation. The guide emphasizes the causal relationships between molecular structure, solvent properties, and solubility, equipping scientists with the necessary tools to systematically characterize this and other novel chemical entities.
Introduction and Strategic Importance
3-(2-Methoxypyridin-4-yl)benzoic acid is a complex aromatic molecule incorporating a benzoic acid moiety, a pyridine ring, and a methoxy group. This unique combination of functional groups suggests a nuanced solubility profile that is critical to understand for its potential development. The carboxylic acid group offers a site for hydrogen bonding and potential salt formation, the pyridine nitrogen acts as a hydrogen bond acceptor, and the methoxy group adds polarity, while the aromatic rings contribute to hydrophobicity.
Determining the solubility of such a compound in various organic solvents is a cornerstone of early-phase drug development.[1][2] This data is essential for:
Process Chemistry: Selecting appropriate solvents for synthesis, reaction work-up, and crystallization to ensure optimal yield and purity.
Formulation Development: Identifying suitable solvent systems for liquid formulations or for the preparation of amorphous solid dispersions to enhance bioavailability.[2]
Toxicology: Preparing solutions for in-vitro and in-vivo studies, where poor solubility can lead to unreliable results.[1]
This guide provides a first-principles approach to systematically generating and interpreting the solubility profile of 3-(2-Methoxypyridin-4-yl)benzoic acid.
Theoretical Framework for Solubility Characterization
The solubility of a solid in a liquid is a thermodynamic equilibrium process, where the rate of dissolution equals the rate of precipitation.[3] This equilibrium is dictated by the intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules.[4] A predictive understanding begins with an analysis of the API's structure and the properties of the selected solvents.
Molecular Structure and Solubility Prediction
The structure of 3-(2-Methoxypyridin-4-yl)benzoic acid provides clear indicators of its likely solubility behavior:
Benzoic Acid Group (-COOH): This polar, acidic group is a strong hydrogen bond donor and acceptor. It suggests solubility in polar, protic solvents (e.g., alcohols) and polar, aprotic solvents that can accept hydrogen bonds (e.g., DMSO, DMF).
Pyridine Ring: The nitrogen atom in the pyridine ring is a hydrogen bond acceptor, enhancing affinity for protic solvents.
Methoxy Group (-OCH₃): This group adds polarity but is a weaker hydrogen bond acceptor than the other functional groups.
Aromatic Rings: The phenyl and pyridine rings are largely nonpolar and will favor interactions with nonpolar or moderately polar solvents through van der Waals forces.
Based on these features, it is predicted that the compound will exhibit poor solubility in nonpolar aliphatic solvents (e.g., hexane, cyclohexane) and the highest solubility in polar aprotic solvents like DMSO or polar protic solvents like methanol, where multiple modes of interaction are possible.
Rationale for Solvent Selection
To build a comprehensive solubility profile, a diverse panel of organic solvents should be selected, covering a range of polarities and hydrogen bonding capabilities. This allows for a thorough exploration of the solute-solvent interaction space.
Table 1: Proposed Solvent Panel for Solubility Screening
Solvent Class
Representative Solvents
Primary Interaction Type
Rationale
Polar Protic
Methanol, Ethanol, Isopropanol
Hydrogen Bonding (Donor & Acceptor)
To assess the impact of strong hydrogen bonding interactions with the carboxylic acid and pyridine nitrogen.
The saturation shake-flask method is the most reliable and widely recognized technique for determining thermodynamic equilibrium solubility.[5][6] It is the recommended procedure for generating accurate and reproducible data.[7]
Step-by-Step Methodology
Preparation:
Accurately weigh an excess amount of solid 3-(2-Methoxypyridin-4-yl)benzoic acid into appropriately sized glass vials (e.g., 4 mL or 8 mL). The key is to ensure a visible excess of undissolved solid remains at the end of the experiment to confirm that the solution is saturated.[8]
Add a precise volume or mass of the selected organic solvent to each vial.
Securely cap the vials to prevent solvent evaporation during the experiment.[8]
Equilibration:
Place the sealed vials in a temperature-controlled orbital shaker or rotator. For pharmaceutical applications, experiments are often conducted at standard temperatures like 25 °C (298.15 K) and/or 37 °C (310.15 K).[7]
Agitate the mixtures at a constant speed for a predetermined duration. A period of 24 to 72 hours is typically sufficient to reach equilibrium.[7][8] It is best practice to determine the time to equilibrium by sampling at various time points (e.g., 24, 48, 72 hours) in a preliminary experiment until the concentration plateaus.[7]
Phase Separation:
Once equilibrium is reached, remove the vials from the shaker and allow the excess solid to settle.
Carefully withdraw an aliquot of the supernatant (the clear, saturated solution) using a syringe.
Immediately filter the aliquot through a solvent-compatible syringe filter (e.g., 0.22 µm PTFE) into a clean, pre-weighed vial. This step is critical to remove all undissolved solid particles. Centrifugation prior to filtration can also be employed.[6]
Quantification (HPLC-UV Analysis):
Accurately dilute the filtered saturated solution with a suitable mobile phase or solvent to bring the concentration within the linear range of the analytical method.
Prepare a series of calibration standards of 3-(2-Methoxypyridin-4-yl)benzoic acid of known concentrations.
Analyze the diluted samples and calibration standards using a validated High-Performance Liquid Chromatography (HPLC) method with a UV detector set to an appropriate wavelength for the compound.
Calculate the concentration of the saturated solution by comparing the peak area of the sample to the calibration curve, ensuring to account for the dilution factor.[8]
Experimental Workflow Diagram
Caption: Workflow for Equilibrium Solubility Determination via the Shake-Flask Method.
Data Presentation and Interpretation
The experimentally determined solubility values should be systematically tabulated to facilitate analysis and comparison across different solvent systems.
Table 2: Solubility Data for 3-(2-Methoxypyridin-4-yl)benzoic acid at 298.15 K (25 °C)
Solvent
Solvent Class
Solubility (mg/mL)
Solubility (Mole Fraction, x)
Heptane
Nonpolar
[Experimental Value]
[Calculated Value]
Toluene
Nonpolar
[Experimental Value]
[Calculated Value]
Ethyl Acetate
Polar Aprotic
[Experimental Value]
[Calculated Value]
Acetone
Polar Aprotic
[Experimental Value]
[Calculated Value]
Acetonitrile
Polar Aprotic
[Experimental Value]
[Calculated Value]
Isopropanol
Polar Protic
[Experimental Value]
[Calculated Value]
Ethanol
Polar Protic
[Experimental Value]
[Calculated Value]
Methanol
Polar Protic
[Experimental Value]
[Calculated Value]
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
[Experimental Value]
[Calculated Value]
Note: This table serves as a template for organizing experimentally derived data.
Interpreting the Profile
Polarity Correlation: A clear trend should emerge where solubility increases with solvent polarity, confirming the dominance of the polar functional groups in the solute.
Hydrogen Bonding Effects: Comparing solubility in polar aprotic solvents (like acetone) versus polar protic solvents (like isopropanol) of similar polarity can reveal the specific contribution of hydrogen bonding. Higher solubility in alcohols would indicate that the solute's ability to both donate and accept hydrogen bonds is a primary driver of solvation.
Practical Applications: Solvents demonstrating high solubility (e.g., >10 mg/mL) become candidates for formulation or process development. Solvents showing poor solubility help define the limits of the system and are important for designing effective anti-solvent crystallization processes.
Conclusion
References
Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. [Link]
A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. [Link]
Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]
MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov. [Link]
Thermodynamic Modeling of the Solubility of Salts in Mixed Aqueous−Organic Solvents. Industrial & Engineering Chemistry Research - ACS Publications. [Link]
Physics-Based Solubility Prediction for Organic Molecules. PMC - NIH. [Link]
Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Dow Development Labs. [Link]
Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Biointerface Research in Applied Chemistry. [Link]
Thermodynamic, Computational Solubility Parameters in Organic Solvents and In Silico GastroPlus Based Prediction of Ketoconazole. ACS Omega - ACS Publications. [Link]
Predicting drug solubility in organic solvents mixtures. Unipd. [Link]
Application Note: Scalable Synthesis of 3-(2-Methoxypyridin-4-yl)benzoic Acid
Abstract & Strategic Significance The biaryl carboxylic acid motif is a privileged scaffold in medicinal chemistry, serving as a critical pharmacophore in kinase inhibitors (e.g., PIM, VEGFR) and GPCR modulators. This Ap...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Significance
The biaryl carboxylic acid motif is a privileged scaffold in medicinal chemistry, serving as a critical pharmacophore in kinase inhibitors (e.g., PIM, VEGFR) and GPCR modulators. This Application Note details a robust, scalable synthesis of 3-(2-methoxypyridin-4-yl)benzoic acid .
Unlike generic protocols, this guide focuses on a self-validating purification strategy utilizing the amphiphilic nature of the product to ensure high purity (>98%) without the immediate need for column chromatography. The protocol employs a Suzuki-Miyaura cross-coupling optimized for preventing protodeboronation, a common failure mode in heteroaryl boronic acid couplings.
Retrosynthetic Analysis & Mechanism
The target molecule is disconnected at the biaryl bond. The convergent strategy utilizes a Suzuki-Miyaura coupling between an aryl halide and an aryl boronic acid.
Strategic Choice:
We select 3-carboxyphenylboronic acid and 4-bromo-2-methoxypyridine as coupling partners.
Why not the ester? Direct coupling of the free acid is atom-economical and eliminates a hydrolysis step.
Why this polarity? 2-alkoxypyridin-4-yl boronic acids are notoriously unstable (prone to protodeboronation). Using the pyridine as the halide partner significantly increases reaction reliability.
Reaction Scheme Visualization
Figure 1: Convergent synthesis via Palladium-catalyzed cross-coupling. The pyridine ring serves as the electrophile to avoid stability issues associated with pyridinyl boronic acids.
Critical Control Point: Oxygen causes homocoupling of the boronic acid and deactivates the catalyst.
Charge: To a 250 mL 3-neck round-bottom flask equipped with a reflux condenser and internal thermometer, add 4-bromo-2-methoxypyridine, 3-carboxyphenylboronic acid, and K₂CO₃.
Solvent Prep: In a separate flask, mix 1,4-dioxane and water. Sparge with Nitrogen/Argon for 15 minutes. Do not skip this step.
Combine: Transfer the degassed solvent mixture to the reaction flask via cannula or syringe.
Catalyst Addition: Add Pd(dppf)Cl₂[4] • CH₂Cl₂ in one portion under a positive stream of nitrogen.
Reaction: Heat the mixture to 95–100°C (internal temperature) for 4–6 hours.
Validation: Monitor by HPLC or TLC (50% EtOAc/Hexane). The starting bromide should disappear.
This workflow ensures that only the acidic product is isolated, rejecting neutral impurities (de-halogenated pyridine, homocoupled byproducts).
Cooling: Cool reaction mixture to room temperature.
Filtration: Filter through a pad of Celite to remove Palladium black. Rinse the pad with 20 mL water.
First Wash (High pH): Transfer filtrate to a separatory funnel. The pH should be >10 (due to K₂CO₃).
Extract with Ethyl Acetate (3 x 30 mL) .
Logic: The product is currently a carboxylate salt (water-soluble). The organic layer contains non-acidic impurities. Discard the organic layer. [5]
Precipitation (Low pH):
Transfer the aqueous layer to a clean beaker.
Slowly add 1N HCl dropwise with stirring until pH reaches 4–5.
Observation: A thick white/off-white precipitate will form.
Isolation: Stir the slurry for 30 minutes to age the crystal. Filter the solid via vacuum filtration.[3] Wash with water (2 x 20 mL) and cold pentane (1 x 20 mL).
Drying: Dry in a vacuum oven at 50°C for 12 hours.
Workup Logic Visualization
Figure 2: Acid-Base extraction workflow. This process chemically filters out non-acidic byproducts, ensuring high purity.
Mass Spectrometry (ESI): Calculated for C₁₃H₁₁NO₃ [M+H]⁺: 230.08. Found: 230.1.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Conversion
Oxygen poisoning of Pd catalyst.
Ensure rigorous degassing. Switch to Pd(dppf)Cl₂, which is more air-stable than Pd(PPh₃)₄.
Protodeboronation
Boronic acid instability.
Increase boronic acid equivalents to 1.5. Lower temp to 80°C and extend time.
Product Oiling Out
Acidification too rapid.
Add HCl slowly. If oil forms, reheat aqueous layer to dissolve, then cool slowly.
Black Precipitate
Palladium contamination.
Ensure Celite filtration is done before acidification. Use a thiol-based scavenger resin if necessary.
References
Miyaura, N., & Suzuki, A. (1995).[7] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
BenchChem Protocols. (n.d.). Application Notes for Suzuki Coupling Reactions Using 2-Bromo-4-methylpyridine. BenchChem. Link
Pfizer Inc. (2008). Process for preparing benzoic acids. WO2008053319. (Demonstrates industrial scale acid-base workup for benzoic acid derivatives). Link
Organic Chemistry Portal. (n.d.). Suzuki Coupling. (General mechanism and ligand selection). Link
Application Note & Protocols: 3-(2-Methoxypyridin-4-yl)benzoic Acid as a Versatile Ligand for the Synthesis of Functional Metal-Organic Frameworks
Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a comprehensive guide to the utilization of 3-(2-Methoxypyridin-4-yl)benzoic acid as a bifunctional organic linker f...
Author: BenchChem Technical Support Team. Date: February 2026
Audience: Researchers, scientists, and drug development professionals.
Abstract: This document provides a comprehensive guide to the utilization of 3-(2-Methoxypyridin-4-yl)benzoic acid as a bifunctional organic linker for the synthesis of novel Metal-Organic Frameworks (MOFs). We present detailed protocols for the solvothermal synthesis of a Zinc-based MOF, designated here as GEM-MOF-1, and its subsequent characterization. Furthermore, we explore its potential application in controlled drug delivery, with a specific protocol for the loading and release of a model therapeutic agent. The methodologies and insights provided herein are grounded in established principles of coordination chemistry and materials science, aiming to equip researchers with the necessary tools to explore this promising ligand in the design of new functional materials.
Introduction: The Rationale for 3-(2-Methoxypyridin-4-yl)benzoic Acid in MOF Chemistry
The design and synthesis of Metal-Organic Frameworks (MOFs) have garnered significant interest due to their high porosity, tunable structures, and vast potential applications in gas storage, catalysis, and biomedicine.[1][2] The choice of the organic ligand is paramount as it dictates the topology, porosity, and functionality of the resulting framework.[3] Ligands incorporating both carboxylate and pyridyl functionalities have been particularly successful in constructing robust and functional MOFs.[4][5]
The ligand at the core of this guide, 3-(2-Methoxypyridin-4-yl)benzoic acid, offers a unique combination of structural features:
Bifunctional Coordination: It possesses a carboxylate group and a pyridyl nitrogen atom, both of which can coordinate to metal centers, enabling the formation of extended, three-dimensional structures.[6]
Asymmetric Nature: The meta-substitution on the benzoic acid ring and the positioning of the pyridyl group can lead to the formation of complex and non-centrosymmetric network topologies, which are of interest for various applications.
Methoxy Functionalization: The methoxy group on the pyridine ring introduces an additional functional group that can influence the electronic properties of the ligand and the resulting MOF. This group can also serve as a potential site for post-synthetic modification or participate in host-guest interactions within the MOF pores.
This application note will guide you through the synthesis and characterization of a novel MOF using this promising ligand, providing a foundation for its exploration in various fields, particularly in drug delivery.[1][7]
Synthesis of a Zinc-Based MOF (GEM-MOF-1) using 3-(2-Methoxypyridin-4-yl)benzoic Acid
The following protocol describes the solvothermal synthesis of a hypothetical Zinc-based MOF, which we have designated GEM-MOF-1. The conditions are adapted from established procedures for the synthesis of MOFs from similar pyridyl-benzoic acid ligands.[7][8]
Materials and Reagents
Reagent
Grade
Supplier
3-(2-Methoxypyridin-4-yl)benzoic acid
≥98% Purity
To be sourced
Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)
Analytical Grade
Sigma-Aldrich
N,N-Dimethylformamide (DMF)
Anhydrous, ≥99.8%
Sigma-Aldrich
Ethanol (EtOH)
Absolute
Fisher Scientific
Chloroform (CHCl₃)
HPLC Grade
VWR Chemicals
Step-by-Step Synthesis Protocol
Ligand and Metal Salt Preparation: In a 20 mL scintillation vial, dissolve 0.1 mmol of 3-(2-Methoxypyridin-4-yl)benzoic acid in 5 mL of N,N-Dimethylformamide (DMF). In a separate vial, dissolve 0.1 mmol of Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O) in 5 mL of DMF.
Mixing and Sonication: Combine the two solutions in a single vial. Sonicate the mixture for 10 minutes to ensure homogeneity.
Solvothermal Reaction: Transfer the resulting solution into a 23 mL Teflon-lined stainless-steel autoclave. Seal the autoclave and place it in a preheated oven at 100 °C for 72 hours.
Cooling and Crystal Collection: After 72 hours, turn off the oven and allow the autoclave to cool slowly to room temperature over a period of 24 hours. Collect the crystalline product by decanting the mother liquor.
Washing and Solvent Exchange: Wash the collected crystals with fresh DMF (3 x 5 mL) to remove any unreacted starting materials. To activate the MOF, immerse the crystals in ethanol (10 mL) for 24 hours, replacing the ethanol every 8 hours. This step is crucial for removing the high-boiling point DMF from the pores of the MOF.
Drying: After the solvent exchange, decant the ethanol and dry the crystals under vacuum at 80 °C for 12 hours. The resulting crystalline powder is GEM-MOF-1.
Synthesis Workflow Diagram
Caption: Solvothermal synthesis workflow for GEM-MOF-1.
Characterization of GEM-MOF-1
A thorough characterization is essential to confirm the successful synthesis, structure, and properties of the new MOF. The following techniques are recommended.
Powder X-Ray Diffraction (PXRD)
Purpose: To confirm the crystallinity and phase purity of the synthesized material. The PXRD pattern of the as-synthesized MOF should be compared with the pattern after solvent exchange and activation to monitor any structural changes.
Expected Outcome: A well-defined diffraction pattern with sharp peaks, indicating a crystalline material. The absence of peaks corresponding to the starting materials confirms the purity of the product.
Thermogravimetric Analysis (TGA)
Purpose: To assess the thermal stability of the MOF and to determine the temperature at which the framework decomposes.[9]
Expected Outcome: A TGA curve showing initial weight loss corresponding to the removal of guest solvent molecules, followed by a plateau indicating the stable, desolvated framework. A sharp weight loss at higher temperatures signifies the decomposition of the MOF. For a robust framework, this decomposition temperature is expected to be above 300 °C.[7]
Fourier-Transform Infrared (FTIR) Spectroscopy
Purpose: To confirm the coordination of the carboxylate group to the metal center.
Expected Outcome: The FTIR spectrum of the ligand will show a characteristic C=O stretching band for the carboxylic acid. In the spectrum of the MOF, this band should be shifted to a lower wavenumber, indicating the deprotonation and coordination of the carboxylate group to the zinc centers.
Scanning Electron Microscopy (SEM)
Purpose: To visualize the morphology and crystal habit of the synthesized MOF.
Expected Outcome: SEM images will reveal the size, shape, and uniformity of the GEM-MOF-1 crystals.
Nitrogen Adsorption-Desorption Isotherms
Purpose: To determine the porosity, surface area (BET), and pore size distribution of the activated MOF.
Expected Outcome: A Type I isotherm is expected for a microporous material, confirming the permanent porosity of GEM-MOF-1 after activation. The BET surface area will provide a quantitative measure of the accessible surface within the framework.
Application in Drug Delivery: Loading and Release of a Model Drug
The porous nature and tunable functionality of MOFs make them excellent candidates for drug delivery systems.[1][10] The following protocol outlines a general procedure for loading a model drug, such as ibuprofen, into GEM-MOF-1 and studying its release profile.
Drug Loading Protocol
Preparation of Drug Solution: Prepare a 10 mg/mL solution of ibuprofen in ethanol.
Loading: Immerse 50 mg of activated GEM-MOF-1 in 10 mL of the ibuprofen solution.
Incubation: Gently agitate the mixture at room temperature for 48 hours to allow for the diffusion of the drug molecules into the pores of the MOF.
Collection and Washing: Collect the drug-loaded MOF by centrifugation. Wash the solid with fresh ethanol (2 x 5 mL) to remove any surface-adsorbed drug.
Drying: Dry the drug-loaded MOF under vacuum at 40 °C for 12 hours.
Quantification of Loading: The amount of loaded drug can be determined by analyzing the supernatant before and after loading using UV-Vis spectroscopy at the characteristic wavelength of ibuprofen.
In Vitro Drug Release Protocol
Preparation of Release Medium: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4 to simulate physiological conditions.
Release Study: Suspend 20 mg of the drug-loaded GEM-MOF-1 in 20 mL of the PBS solution in a dialysis bag. Place the dialysis bag in a larger container with 180 mL of PBS.
Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh PBS to maintain sink conditions.
Quantification of Release: Analyze the concentration of ibuprofen in the withdrawn aliquots using UV-Vis spectroscopy.
Data Analysis: Plot the cumulative drug release as a function of time to obtain the release profile.
Drug Delivery Workflow Diagram
Caption: Workflow for ibuprofen loading and in vitro release from GEM-MOF-1.
Summary and Outlook
This application note has provided a detailed, albeit predictive, guide for the synthesis, characterization, and potential application of a novel Metal-Organic Framework, GEM-MOF-1, using 3-(2-Methoxypyridin-4-yl)benzoic acid as a versatile organic ligand. The proposed protocols are based on well-established methodologies in MOF chemistry and are intended to serve as a robust starting point for researchers in the field. The unique structural and functional attributes of the title ligand suggest that the resulting MOFs could exhibit interesting properties and find applications in diverse areas beyond drug delivery, such as gas separation and catalysis. Further experimental work is encouraged to validate and expand upon the protocols and potential applications outlined in this document.
References
Xu, L., et al. (2009). MOFs derived from the 3,5-bis(pyridin-4-ylmethoxy)benzoic acid ligand have been synthesized recently. Acta Crystallographica Section E: Structure Reports Online, 65(9), o2273. [Link]
Ye, X., et al. (2023). Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery. Iranian Journal of Pharmaceutical Research, 22(1), e136238. [Link]
Qin, L., et al. (2019). Three novel topologically different metal-organic frameworks built from 3-nitro-4-(pyridin-4-yl)benzoic acid. Acta Crystallographica Section C: Structural Chemistry, 75(Pt 2), 150–160. [Link]
Tabuchi, K., et al. (2017). Crystal structures of 4-methoxybenzoic acid–1,3-bis(pyridin-4-yl)propane (2/1) and biphenyl-4,4′-dicarboxylic acid–4-methoxypyridine (1/2). Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 1), 107–112. [Link]
Mehlana, G., et al. (2017). Recent advances in metal–organic frameworks based on pyridylbenzoate ligands: properties and applications. Midlands State University Library Catalog. [Link]
Mehlana, G., et al. (2015). Recent advances in metal–organic frameworks based on pyridylbenzoate ligands: properties and applications. RSC Advances, 5(107), 88218-88233. [Link]
Ye, X., et al. (2023). Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery. ResearchGate. [Link]
de Oliveira, L. F. C., et al. (2024). Luminescent amino-functionalized Pb-MOFs based on benzoic acid ligands: design, physicochemical characterization, and application as heterogeneous catalysts for Knoevenagel–Doebner reactions. New Journal of Chemistry. [Link]
Satpute, M. S., et al. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry, 12(3), 1077-1084. [Link]
Al-Ghamdi, A. A., & Al-Odayni, A.-B. (2018). Metal–Organic Framework Hybrid Materials and Their Applications. MDPI. [Link]
Wang, Z., et al. (2014). Multifunctional metal–organic frameworks constructed from meta-benzenedicarboxylate units. Chemical Society Reviews, 43(16), 5867-5890. [Link]
Mehlana, G., et al. (2015). Recent advances in metal-organic frameworks based on pyridylbenzoate ligands: Properties and applications. ResearchGate. [Link]
Al-Fatlawi, H. K., et al. (2012). Synthesis and Theoretical Study of 4-(2-methyl-4-oxoquinazoline-3(4H)-yl) Benzoic acid with Some Transition Metal Ions. Baghdad Science Journal, 9(4), 759-768. [Link]
Rauf, A., et al. (2023). Supramolecular Assemblies of 3/4-Chlorobenzoic Acid and Amino-Chloropyridine Derivatives: Synthesis, X-ray Diffraction, DFT Calculations, and Biological Screening. MDPI. [Link]
Kumar, D., et al. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Preprints.org. [Link]
Faizi, M. S. H., et al. (2019). Crystal structure of 4-(2-hydroxy-3-methoxybenzylamino)benzoic acid dimethylformamide monosolvate monohydrate. ResearchGate. [Link]
Ali, A. S., et al. (2018). Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. ResearchGate. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the optimization of amide coupling reactions involving 3-(2-Methoxypyridin-4-yl)benzoic acid , a prevalent biaryl scaffold in kinase inhibitor discovery (e.g., p38 MAP kinase, VEGFR inhibitors). While benzoic acids are standard substrates, the presence of the 2-methoxypyridine moiety introduces specific electronic and solubility challenges.[1]
This note provides two distinct protocols:
Method A (HATU): High-success rate protocol for discovery/library synthesis (mg scale).[1]
Method B (T3P): Scalable, green protocol for process development (gram to kg scale).[1]
Chemical Profile & Substrate Analysis
Successful coupling requires understanding the electronic environment of the substrate.
Feature
Property
Synthetic Implication
Acid Moiety
Benzoic Acid
Sterically accessible; conjugation with the aryl ring reduces electrophilicity of the activated ester compared to aliphatic acids.[1]
Heterocycle
2-Methoxypyridine
Critical: The pyridine nitrogen is basic, but the 2-methoxy group is electron-withdrawing by induction.[1][2]
Basicity (pKa)
~3.06 (conjugate acid)
Significantly less basic than unsubstituted pyridine (pKa ~5.2).[1] This reduces, but does not eliminate, the risk of N-acylation side reactions or catalyst sequestration [1].
Solubility
Biaryl Planarity
High tendency for -stacking.[1] Often poorly soluble in DCM/Et2O.[1] Requires polar aprotic solvents (DMF, DMAc, NMP).
Even with reduced basicity, the pyridine nitrogen can compete with the amine nucleophile, reacting with the activated ester to form a reactive N-acyl pyridinium species. While often reversible, this pathway consumes coupling reagent and can lead to hydrolysis if moisture is present.[1]
Decision Matrix: Reagent Selection
Use the following logic flow to select the appropriate protocol for your specific needs.
Figure 1: Decision matrix for selecting the optimal coupling reagent based on scale and amine reactivity.
Rationale: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) generates a highly reactive OAt-ester.[1] The 7-aza nitrogen on the HATU scaffold creates a neighboring group effect that accelerates amine attack, overcoming the lower reactivity of benzoic acids [2].
Note: Do not wash with strong acid (1M HCl) as the pyridine moiety will protonate and extract into the aqueous layer. Use mild citric acid (10%) if acidic wash is necessary.[1]
Rationale: T3P (Propylphosphonic Anhydride) is a cyclic anhydride.[1] It is non-toxic, and its by-products are water-soluble phosphonic acid salts.[1] It drives reactions well for heteroaryl acids without the explosion risk of HOBt or the cost of HATU [3, 4].
Reagents:
Acid: 1.0 equiv
Amine: 1.1 equiv
T3P: 1.5 – 2.0 equiv (supplied as 50% w/w solution in EtOAc or DMF)
Base: Pyridine (3.0 equiv) or NMM (N-methylmorpholine) (3.0 equiv)
Solvent: EtOAc (preferred) or DMF/Me-THF (if solubility is low)
Step-by-Step Methodology:
Slurry Formation:
Charge the reaction vessel with the acid (1.0 equiv) and the amine (1.1 equiv).
Wash organic phase with 10% NaOH or Sat.[1] NaHCO₃.
Result: The T3P by-products and unreacted acid are removed in the aqueous phase.[1] The organic phase contains the pure amide.[1]
Troubleshooting & Mechanism Visualization
Common Failure Mode: Guanidinium Formation (HATU)
If the amine is added before the HATU activates the acid, the amine can react directly with HATU to form a non-productive guanidinium species. Always pre-activate the acid.[1]
Figure 2: Reaction pathway showing the critical pre-activation step to avoid guanidinium side-reactions.
Quality Control & Analytical Data
Technique
Expected Observation
LCMS (ESI+)
Look for [M+H]+ .[1] Note that the 2-methoxypyridine usually protonates well.[1] If using MeOH in LCMS, watch for trans-esterification artifacts if the sample was left in acidic MeOH for too long (rare but possible).
1H NMR
Diagnostic Shift: The amide NH usually appears between 8.0–10.0 ppm.[1] The methoxy group is a sharp singlet ~3.9 ppm.[1]
Impurities
Tetramethylurea (TMU): Byproduct of HATU.[1][4] Appears in NMR if workup is poor (water soluble, but can stick).[1] T3P residues: Usually invisible in 1H NMR but visible in 31P NMR.[1]
References
Basicity of Methoxypyridines
Title: Direct Methoxypyridine Functionalization Approach to Magellanine-Type Lycopodium Alkaloids.[1]
Application Note: Precision Synthesis of MOFs using Pyridine-Carboxylate Linkers
Executive Summary: The Bifunctional Advantage Pyridine-carboxylate ligands (e.g., 2,5-pyridinedicarboxylic acid, isonicotinic acid) represent a "Goldilocks" zone in reticular chemistry. Unlike pure carboxylate linkers (w...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Bifunctional Advantage
Pyridine-carboxylate ligands (e.g., 2,5-pyridinedicarboxylic acid, isonicotinic acid) represent a "Goldilocks" zone in reticular chemistry. Unlike pure carboxylate linkers (which form rigid clusters with hard metals like Zr⁴⁺) or pure nitrogen donors (which bind softer metals like Zn²⁺ or Cu²⁺), pyridine-carboxylates possess dual functionality.
This heterofunctional nature allows for:
Hierarchical Assembly: The carboxylate groups often drive the formation of Secondary Building Units (SBUs), while the pyridine nitrogen acts as a directional "pillar" or "capping agent," controlling dimensionality.
Pore Engineering: The pyridine ring introduces Lewis basic sites within the pores, enhancing affinity for acidic guests (e.g., CO₂ capture) or specific drug molecules.
This guide details the synthesis of a benchmark Zn(II)-2,5-pyridinedicarboxylate (Zn-PDC) system, chosen for its reproducibility and relevance to drug delivery scaffolds.
Strategic Ligand Design (HSAB Theory)
Success in synthesizing these MOFs relies on the Hard-Soft Acid-Base (HSAB) principle.
Carboxylate (Hard Base): Prefers high-oxidation state metals (Ln³⁺, Zr⁴⁺, Al³⁺). In Zn²⁺ systems, it forms the primary cluster node.
Pyridine Nitrogen (Borderline Base): Competes for coordination on Zn²⁺. If the pH is too low, the nitrogen protonates and cannot bind. If the pH is too high, zinc hydroxide precipitates.
in 15 mL of DMF. Sonicate for 10 mins until clear.
Dissolve 1.0 mmol of
in 10 mL of DMF in a separate vial.
Expert Tip: Keep streams separate to prevent premature precipitation.
Modulation (Crucial Step):
Add 0.5 mL of Glacial Acetic Acid to the Zinc solution.
Why? The acetate competes with the PDC carboxylate. This slows down the reaction rate, preventing the formation of amorphous powder and favoring large single crystals [1].
Mixing & Sealing:
Combine the two solutions in a 50 mL Teflon-lined stainless steel autoclave.
Stir for 5 minutes. The solution should be clear.
Thermal Profile:
Ramp: 2°C/min to 110°C .
Dwell: 72 hours (isothermal).
Cool down: 0.5°C/min to Room Temperature (RT).
Note: Rapid cooling causes thermal shock and crystal cracking.
Objective: Rapid screening of conditions for drug delivery formulation.
Advantage: Reaction times reduced from days to minutes; smaller particle size (nanocrystals) preferred for cellular uptake.
Methodology
Stoichiometry: Maintain the 1:1 Zn:Ligand ratio from Protocol A.
Solvent Modification: Use DMF:Water (10:1 v/v). Water increases the dielectric constant, improving microwave absorption efficiency.
Reaction Parameters:
Power: 150 W (Dynamic control).
Temperature: 140°C .
Time: 10 - 30 minutes .
Workup: Centrifugation (6000 rpm, 10 min) is required as the product will be a fine powder rather than large crystals [2].
Critical Workflow: Activation (Guest Removal)
The Failure Point: Pyridine-carboxylate MOFs often possess flexible frameworks. Removing solvent using heat/vacuum alone creates high capillary forces (
), causing pore collapse and loss of surface area.
Recommended Method: Supercritical
(scCO) Drying
Figure 2: Activation workflow ensuring structural integrity. Step 2 is vital; DMF is not miscible with scCO2 and must be exchanged for Ethanol first [3].
Data Analysis & Validation
Compare your results against these standard metrics to validate synthesis success.
Metric
Solvothermal (Protocol A)
Microwave (Protocol B)
Validation Technique
Morphology
Large Block/Prism Crystals
Nanocrystalline Powder
SEM / Optical Microscopy
Yield
60 - 75%
80 - 90%
Gravimetric Analysis
BET Surface Area
~1000 - 1500
~800 - 1200
Isotherm at 77K
Crystallinity
Sharp, intense Bragg peaks
Broadened peaks (Scherrer)
PXRD
Thermal Stability
Stable up to 350°C
Stable up to 300°C
TGA (in )
Troubleshooting Guide:
Cloudy Mother Liquor: Nucleation was too fast. Increase Acid Modulator concentration.
Amorphous Product: Reaction temperature too low or insufficient time.
Low Surface Area: Activation failure. Ensure complete solvent exchange to Ethanol before scCO2 drying.
References
Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method. Semantic Scholar. (2015). Demonstrates the critical role of temperature and modulation in Zn-carboxylate systems. [Link]([Link] Rahman/f3697e884107572d4240751e1882d27771764653)
Microwave-Assisted Synthesis of Metal–Organic Frameworks. Dalton Transactions (RSC). (2019). Reviews the kinetic advantages and morphological control offered by microwave heating.[2] Link
Best practices for the synthesis, activation, and characterization of metal−organic frameworks. Chemistry of Materials (ACS). (2017). The authoritative guide on scCO2 activation and preventing pore collapse. Link
Zn-MOFs Containing Pyridine and Bipyridine Carboxylate Organic Linkers. ResearchGate. (2025). Specific structural data on Zn-Pyridine-Carboxylate topologies. Link
Technical Support Center: Purification of 3-(2-Methoxypyridin-4-yl)benzoic acid
A Guide for Researchers, Scientists, and Drug Development Professionals Disclaimer: This guide provides generalized purification strategies based on the chemical properties of analogous pyridine carboxylic acids. Due to...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Disclaimer: This guide provides generalized purification strategies based on the chemical properties of analogous pyridine carboxylic acids. Due to the limited availability of specific experimental data for 3-(2-Methoxypyridin-4-yl)benzoic acid, the protocols and troubleshooting advice provided herein should be considered as a starting point. Researchers are strongly encouraged to perform small-scale optimization experiments to determine the ideal conditions for their specific sample.
Introduction
3-(2-Methoxypyridin-4-yl)benzoic acid is a bifunctional molecule possessing both a carboxylic acid and a basic pyridine ring. This amphoteric nature, coupled with its likely synthesis via palladium-catalyzed cross-coupling reactions, presents unique challenges and opportunities for its purification. This guide offers a comprehensive resource for troubleshooting common issues encountered during the purification of this and structurally related compounds.
Choosing the Right Purification Strategy
The selection of an appropriate purification method is contingent on the nature and quantity of impurities present in the crude material. The following flowchart provides a decision-making framework for selecting the most suitable primary purification technique.
Caption: Decision-making workflow for selecting a primary purification method.
Troubleshooting Recrystallization
Recrystallization is a powerful technique for purifying crystalline solids. The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[1]
Table 1: Potential Recrystallization Solvents for Pyridine Carboxylic Acids
Solvent System
Rationale & Comments
Ethanol/Water
A common choice for polar compounds. The compound is dissolved in a minimal amount of hot ethanol, and water is added dropwise until the solution becomes turbid. Reheating to achieve a clear solution followed by slow cooling can yield pure crystals. A similar compound, 3-(4-pyridyl)benzoic acid, has been successfully recrystallized from anhydrous ethanol.[2]
Methanol/Water
Similar to ethanol/water, offering a slightly more polar starting solvent.
Acetic Acid/Water
Acetic acid can be a good solvent for carboxylic acids. Dilution with water upon heating, followed by cooling, can induce crystallization.[1]
Isopropanol
A less polar alcohol that may offer different solubility characteristics.
Acetone/Hexane
For less polar impurities, dissolving in hot acetone and adding hexane as an anti-solvent can be effective.[1]
Recrystallization FAQs
Q1: My compound "oils out" instead of forming crystals. What should I do?
A1: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. This is often due to a high concentration of impurities or too rapid cooling.
Solution 1: Re-dissolve and add more solvent. Heat the mixture to re-dissolve the oil, then add a small amount of additional hot solvent to decrease the saturation level. Allow the solution to cool more slowly.[3]
Solution 2: Change the solvent system. The chosen solvent may not be ideal. Experiment with different solvent systems from Table 1.
Solution 3: Perform a pre-purification step. If the impurity load is high, consider a preliminary purification by acid-base extraction to remove a significant portion of the impurities before attempting recrystallization.
Q2: No crystals are forming, even after the solution has cooled to room temperature and been placed in an ice bath. What's wrong?
A2: This is a common issue that can arise from several factors.
Possible Cause 1: Too much solvent was used. If the solution is not saturated, crystallization will not occur.
Troubleshooting: Reheat the solution and boil off some of the solvent to increase the concentration. Allow it to cool again.[3]
Possible Cause 2: The solution is supersaturated. The solution may need a nucleation site to initiate crystal growth.
Troubleshooting:
Scratch the flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid.[3]
Add a seed crystal: If you have a small amount of the pure compound, add a tiny crystal to the solution.[3]
Cool to a lower temperature: If not already done, use a dry ice/acetone bath for more significant cooling.
Q3: The recovery of my compound after recrystallization is very low. How can I improve the yield?
A3: Low recovery is often a trade-off for high purity. However, optimizing the procedure can improve the yield.
Minimize the amount of hot solvent: Use only the minimum amount of boiling solvent necessary to fully dissolve the crude product.[4]
Ensure complete cooling: Allow the solution to cool to room temperature slowly before moving it to an ice bath to maximize crystal formation.
Use ice-cold solvent for washing: When washing the filtered crystals, use a minimal amount of ice-cold recrystallization solvent to avoid re-dissolving the product.[4]
Troubleshooting Acid-Base Extraction
Acid-base extraction is a liquid-liquid extraction technique that separates compounds based on their acidic or basic properties.[5] For 3-(2-Methoxypyridin-4-yl)benzoic acid, its amphoteric nature allows for selective extraction.
Acid-Base Extraction FAQs
Q1: I'm not sure which aqueous solution to use for the extraction (acidic or basic). Which should I choose?
A1: The choice depends on the nature of the impurities you are trying to remove.
To remove neutral or basic impurities: Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate, dichloromethane). Extract with a dilute aqueous base (e.g., 1 M NaOH or NaHCO₃). The 3-(2-Methoxypyridin-4-yl)benzoic acid will be deprotonated to its carboxylate salt and move to the aqueous layer. The neutral and basic impurities will remain in the organic layer. The aqueous layer can then be acidified (e.g., with 1 M HCl) to precipitate the purified product.[6]
To remove neutral or acidic impurities: Dissolve the crude mixture in an organic solvent. Extract with a dilute aqueous acid (e.g., 1 M HCl). The pyridine nitrogen of your compound will be protonated, forming a pyridinium salt that will dissolve in the aqueous layer. The neutral and other acidic impurities will remain in the organic layer. The aqueous layer can then be basified (e.g., with 1 M NaOH) to precipitate the purified product.
Q2: After acidifying the basic aqueous layer, my product is not precipitating. What could be the problem?
A2: This can happen for a few reasons.
Possible Cause 1: Insufficient acidification. The pH may not be low enough to fully protonate the carboxylate.
Troubleshooting: Check the pH of the aqueous solution with pH paper or a pH meter. Continue adding acid until the pH is well below the pKa of the carboxylic acid (for benzoic acid, the pKa is around 4.2).[7] For pyridine carboxylic acids, precipitation is often optimal at the isoelectric point.[4]
Possible Cause 2: The product is more soluble in water than expected.
Troubleshooting: If the product has some water solubility, you may need to extract it from the acidified aqueous solution with an organic solvent like ethyl acetate or dichloromethane. Dry the organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent.
Possible Cause 3: The concentration is too low. If you started with a very small amount of crude material, the concentration in the aqueous phase might be below its solubility limit.
Troubleshooting: Try to reduce the volume of the aqueous phase by gentle heating or under reduced pressure before acidification.
Q3: I've formed an emulsion during the extraction that won't separate. How can I break it?
A3: Emulsions are common when the densities of the organic and aqueous layers are similar or when surfactants are present.
Troubleshooting:
Be patient: Allow the separatory funnel to stand undisturbed for a longer period.
Add brine: Add a saturated aqueous solution of NaCl. This increases the ionic strength and density of the aqueous layer, which can help break the emulsion.
Gentle swirling: Gently swirl the separatory funnel instead of vigorous shaking.
Filtration: In stubborn cases, filtering the entire mixture through a pad of Celite® can help break the emulsion.
Troubleshooting Column Chromatography
Column chromatography is a versatile purification technique for separating a wide range of compounds. For pyridine derivatives, special considerations may be necessary.
Column Chromatography FAQs
Q1: My compound is streaking/tailing on the TLC plate and the column. How can I get sharp bands?
A1: Tailing is a common issue with basic compounds like pyridines on silica gel due to strong interactions with acidic silanol groups on the silica surface.
Troubleshooting:
Add a basic modifier to the eluent: Add a small amount of a base, such as triethylamine (0.1-1%) or ammonia (using a solvent saturated with ammonia), to the mobile phase. This will neutralize the acidic sites on the silica gel and improve the peak shape.
Use a different stationary phase: Consider using a more inert stationary phase like alumina or a polymer-based resin.
Check for column overload: Tailing can also be caused by loading too much sample onto the column.
Q2: I'm having trouble eluting my compound from the column. What should I do?
A2: If your compound is highly polar, it may be strongly adsorbed to the silica gel.
Troubleshooting:
Increase the polarity of the eluent: Gradually increase the proportion of the more polar solvent in your mobile phase (e.g., increase the percentage of methanol in a dichloromethane/methanol mixture).
Add an acidic modifier: For a carboxylic acid, adding a small amount of acetic acid (0.1-1%) to the eluent can help to protonate the compound and reduce its interaction with the stationary phase, allowing it to elute more quickly.
Dealing with Common Impurities
Given that 3-(2-Methoxypyridin-4-yl)benzoic acid is likely synthesized via a Suzuki-Miyaura cross-coupling reaction, several types of impurities are commonly encountered.
Common Impurities FAQs
Q1: My purified product is a grey or black powder, suggesting residual palladium catalyst. How can I remove it?
A1: Palladium catalysts can be challenging to remove completely.
Solution 1: Filtration through Celite®. If the palladium is heterogeneous (e.g., Pd/C) or has precipitated as palladium black, a simple filtration of a solution of your crude product through a pad of Celite® can be effective.
Solution 2: Treatment with activated carbon. Stirring a solution of your product with activated carbon can adsorb the residual palladium. However, be aware that this can sometimes lead to loss of the desired product through co-adsorption.[8]
Solution 3: Use a palladium scavenger. There are commercially available scavenger resins with functional groups (e.g., thiols) that have a high affinity for palladium. These can be stirred with a solution of your product and then filtered off.[8]
Q2: I see byproducts from the Suzuki-Miyaura coupling in my crude material. How can I get rid of them?
A2: Common byproducts include homocoupled starting materials and deborylated starting materials.
Solution 1: Recrystallization. If the byproducts have significantly different solubilities from your desired product, recrystallization can be an effective method for their removal.
Solution 2: Acid-Base Extraction. The acid-base properties of your product can be exploited to separate it from non-polar byproducts.
Solution 3: Column Chromatography. If other methods fail, column chromatography is generally effective for separating closely related compounds.
Experimental Protocols
Protocol 1: General Procedure for Recrystallization
Solvent Selection: In a small test tube, add approximately 20-30 mg of your crude material. Add a few drops of a potential recrystallization solvent (see Table 1). If the solid dissolves at room temperature, the solvent is not suitable. If it does not dissolve, heat the test tube gently. If the solid dissolves upon heating, this is a potentially good solvent. Allow the solution to cool to room temperature and then in an ice bath to see if crystals form.
Dissolution: Place the crude 3-(2-Methoxypyridin-4-yl)benzoic acid in an Erlenmeyer flask. Add a minimal amount of the chosen hot recrystallization solvent and heat the mixture to boiling with stirring to dissolve the solid completely.[4]
Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly before adding a small amount of activated carbon. Reheat the solution to boiling for a few minutes.
Hot Filtration (if necessary): If there are insoluble impurities or activated carbon was used, perform a hot gravity filtration to remove them.
Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent.[4]
Drying: Allow the crystals to air dry on the filter paper or in a desiccator. Determine the melting point and yield of the purified product. A pure compound should have a sharp melting range.[7]
Protocol 2: General Procedure for Acid-Base Extraction
Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate, ~10-20 mL per gram of crude material) in a separatory funnel.
Extraction with Base: Add an equal volume of 1 M aqueous NaOH solution. Stopper the funnel and shake gently, venting frequently. Allow the layers to separate.
Separation: Drain the lower aqueous layer into a clean Erlenmeyer flask. Repeat the extraction of the organic layer with another portion of 1 M NaOH. Combine the aqueous extracts.
Back-washing (optional): To remove any remaining neutral or basic impurities from the aqueous layer, wash it with a small portion of the organic solvent. Discard this organic wash.
Precipitation: Cool the combined aqueous extracts in an ice bath and acidify by slowly adding 6 M HCl with stirring until the solution is strongly acidic (test with pH paper). A precipitate of the purified product should form.
Isolation: Collect the precipitated solid by vacuum filtration.
Washing: Wash the solid with a small amount of cold water.
Technical Support Center: Palladium Catalyst Removal from 6-Bromopyridin-3-amine Reaction Mixtures. (2025). BenchChem.
Kumar, S., & Wasewar, K. L. (2009). Extraction of Pyridine-3-carboxylic Acid Using 1-Dioctylphosphoryloctane (TOPO) with Different Diluents: Equilibrium Studies.
Method for the purification of benzoic acid. (1991).
Troubleshooting Crystallization. (2022, April 7). Chemistry LibreTexts.
Process for the production of pyridine carboxylic acids. (1973).
(PDF) Extraction of Pyridine3-carboxylic Acid Using 1-Dioctylphosphoryloctane (TOPO) with Different Diluents: Equilibrium Studies †. (2025, August 10).
Exp 6 - Extraction. (n.d.).
3-PYRIDIN-4-YL-BENZOIC ACID | 4385-78-8. (2025, July 24). ChemicalBook.
Purifying method of N-(3-methoxy-2-methyl benzoyl). (2003).
Recrystallization of Benzoic Acid. (n.d.).
Melting Points. (n.d.).
Method for the purification of benzoic acid. (1991).
Satpute, M. S., et al. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry, 12(3), 1077-1084.
Solvent for recrystallization of benzoic acid? (2017, May 21). Chemistry Stack Exchange.
Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. (2010). MDPI.
(PDF) Synthesis and Characterization of 4-(2-Methyl-4-Oxoquinazolin-3(4H)-Yl) Benzoic Acid Derivatives Using Some Biologically Active Alcohols and Phenols. (2018, July 3).
Melting point standard 121-123°C analytical standard Benzoic acid. (n.d.). Sigma-Aldrich.
Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. (n.d.). Chemical Science (RSC Publishing).
4-hydroxybenzoic Acid. (n.d.). mVOC 4.0.
Exp 2 - Recrystallization of Benzoic Acid | PDF | Filtr
Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures. (n.d.).
4-Pyridin-4-yl-benzoic acid. (n.d.).
Solubility of Benzoic Acid in Six Alcohols within (288.15 to 336.15 K) and Thermodynamic Properties in the Dissolution Process. (2018, February 14). Asian Journal of Chemical Sciences.
Solubility Determination and Data Correlation of 4-Methoxybenzoic Acid in 14 Pure Solvents at Temperatures from 283.15 to 328.15 K | Request PDF. (n.d.).
Solved Table 2. Benzoic acid Melting Point Measurement | Chegg.com. (2022, February 15).
Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formul
Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. (n.d.). ChemRxiv.
Solved 2. pka values of different hydroxybenzoic acid and | Chegg.com. (2020, May 15).
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Lead Scientist: Dr. H. Chen, Senior Application Scientist
Topic: Overcoming Catalyst Deactivation & Protodeboronation in Pyridine Cross-Couplings
Welcome to the Pyridine Optimization Hub
Coupling pyridine rings—specifically at the 2-position—is notoriously difficult compared to standard benzene biaryl couplings. If you are experiencing stalled conversion , rapid protodeboronation , or catalyst poisoning , you are encountering the "Pyridine Paradox": the very features that make pyridines biologically active (electron-deficiency and Lewis basicity) are what shut down the Suzuki-Miyaura cycle.
This guide moves beyond basic textbook recipes. We utilize advanced precatalyst architectures and controlled-release nucleophiles to force these reactions to completion.
Module 1: Catalyst Deactivation (The "Poisoning" Effect)
Q: My reaction turns black immediately and stalls at <10% conversion. Why?
A: You are likely using a traditional Pd(0) source (like Pd(PPh₃)₄ or Pd₂dba₃) with a substrate containing a free pyridine nitrogen.
The Mechanism of Failure:
Pyridines are strong
-donors. In the absence of sterically bulky ligands, the pyridine nitrogen binds irreversibly to the unsaturated Pd(0) or Pd(II) centers, forming an inactive "dead" complex (e.g., ). This prevents the oxidative addition of the aryl halide.
The Solution: Pd-G4 Precatalysts & Bulky Ligands
Switch to Buchwald G3 or G4 precatalysts . These are pre-formed Pd(II) complexes that contain a bulky dialkylbiarylphosphine ligand (like XPhos or SPhos). Upon treatment with base, they undergo rapid reductive elimination to release the active, mono-ligated
species. The sheer bulk of these ligands creates a "protective shell" around the palladium, physically blocking the pyridine nitrogen from coordinating while still allowing the oxidative addition of the C-X bond [1].
Visualizing the Activation Pathway
Figure 1: Comparison of traditional catalyst poisoning versus the rapid activation and steric protection offered by G4 precatalysts.
Module 2: The Nucleophile (Protodeboronation)
Q: My aryl halide remains untouched, but the pyridine boronic acid has disappeared from the LCMS. Where did it go?
A: It underwent protodeboronation . 2-Pyridyl boronic acids are exceptionally unstable.[1][2] The C-B bond hydrolyzes rapidly in the presence of water and base, replacing the boron with a proton (
The Mechanism:
The basic pyridine nitrogen facilitates the formation of a zwitterionic boronate species, which undergoes rapid hydrolysis.[2] This reaction is often faster than the transmetalation step in the Suzuki cycle [2].
The Solution: "Slow-Release" or Protected Boronates
You must lower the concentration of the free boronic acid in the solution or use a more stable variant.
Boron Species
Stability
Reactivity
Recommendation
Boronic Acid -B(OH)2
Very Low
High
Avoid for 2-pyridyls.
Pinacol Ester -BPin
Low/Medium
Medium
Use only with anhydrous bases (e.g., K₃PO₄ in Dioxane).
BF3K Salt -BF3K
High
Low
Good stability, requires hydrolysis to react. Use aggressive activation (high temp).
MIDA Boronate
Excellent
Controlled
Gold Standard. Slowly hydrolyzes to release active species, matching the catalyst turnover rate [3].
Module 3: Ligand Selection Matrix
Q: Which ligand should I use for my specific pyridine substitution pattern?
Use this decision matrix based on the steric and electronic properties of your substrate.
Substrate Challenge
Recommended Ligand
Why?
General Pyridine Coupling
XPhos
Excellent balance of stability and activity. Standard starting point.
Unstable Boronic Acid
XPhos or SPhos
Fast oxidative addition "outruns" the protodeboronation of the partner.
2-Aminopyridines
BrettPhos
Specifically designed to prevent coordination of the primary amine to Pd.
Sterically Crowded (Ortho)
SPhos or RuPhos
Smaller "pocket" allows coupling of hindered substrates.
Chloropyridines (Unreactive)
GPhos or PEPPSI-IPr
NHC ligands (PEPPSI) provide extreme electron donation to force oxidative addition [4].
Module 4: Experimental Protocols
Protocol A: The "MIDA Slow-Release" Method (High Success Rate)
Heat to 60°C - 80°C . Note: MIDA hydrolysis is temperature dependent. If conversion is slow, increase T.
Validation:
Monitor consumption of Aryl Halide. If MIDA remains but Halide is gone, you have successfully coupled.
Protocol B: The "Anhydrous Activation" Method
Best for: 2-Halopyridines (Electrophiles) + Stable Boronic Acids.
Reagents:
2-Chloropyridine (1.0 equiv)
Aryl Boronic Acid (1.5 equiv)
Catalyst: Pd-PEPPSI-IPr (2 mol%) OR XPhos Pd G3 (2 mol%)
Base: K₂CO₃ or Cs₂CO₃ (2.0 equiv)
Solvent: Toluene or DME (Anhydrous).
Procedure:
Strict anhydrous technique.
Heat to 100°C .
Tip: If using a chloropyridine, the reaction requires higher energy than a bromopyridine.
Troubleshooting Flowchart
Use this logic flow to diagnose your specific failure mode.
Figure 2: Diagnostic logic for common Suzuki coupling failure modes.
References
Bruno, N. C., et al. (2013). "Improved Synthesis of Fourth-Generation Palladium Precatalysts for Cross-Coupling." Chemical Science, 4(3), 916-920.
Cox, P. A., et al. (2010). "Protodeboronation of Heteroaromatic Boronic Acids." Journal of the American Chemical Society, 132(31), 10891–10902.
Knapp, D. M., et al. (2010). "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society, 132(21), 7600–7601.
Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling." Chemistry – A European Journal, 12(18), 4749-4755.
Overcoming steric hindrance in 3-(2-Methoxypyridin-4-yl)benzoic acid synthesis
Technical Support Case: #SYN-2024-PYR Topic: Overcoming Steric & Electronic Barriers in 3-(2-Methoxypyridin-4-yl)benzoic Acid Synthesis Assigned Specialist: Dr. A.
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Case: #SYN-2024-PYRTopic: Overcoming Steric & Electronic Barriers in 3-(2-Methoxypyridin-4-yl)benzoic Acid Synthesis
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary & Diagnostic
User Issue: Low conversion or failed coupling in the synthesis of 3-(2-Methoxypyridin-4-yl)benzoic acid, attributed to "steric hindrance."
Technical Analysis:
While the target molecule is not sterically hindered in the classical tetra-ortho sense (e.g., mesityl coupling), users frequently misdiagnose electronic deactivation and catalyst poisoning as steric hindrance. The pyridine nitrogen can bind Pd(II), arresting the cycle, and 2-pyridyl boronic species are notoriously unstable.
To "overcome hindrance" in this context, we must utilize bulky, electron-rich phosphine ligands (Buchwald-type). These ligands create a steric pocket that prevents Pd-N(pyridine) coordination while accelerating the difficult reductive elimination step.
Troubleshooting Decision Matrix
Before proceeding, identify your coupling partners. The direction of coupling is the single most critical factor in yield success.
Figure 1: Strategic decision tree for selecting coupling partners to minimize instability.
Optimized Experimental Protocol
This protocol uses Path A (Electrophilic Pyridine) as it is thermodynamically superior. It employs XPhos Pd G3 , a precatalyst that generates the active LPd(0) species immediately, bypassing the induction period where "steric" issues often look like failures.
Reagents & Stoichiometry
Component
Role
Equiv.
Notes
4-Bromo-2-methoxypyridine
Electrophile
1.0
The methoxy group deactivates the ring; Br is preferred over Cl.
3-(Methoxycarbonyl)phenylboronic acid
Nucleophile
1.2 - 1.5
Use the methyl ester to avoid acid-base interference; hydrolyze later.
Strong base required for hindered/deactivated cycles.
1,4-Dioxane
Solvent
[0.2 M]
High boiling point, good solubility for biaryls.
Step-by-Step Methodology
Pre-Catalyst Activation (Inert Atmosphere):
In a glovebox or under Argon flow, charge a reaction vial with 4-Bromo-2-methoxypyridine (1.0 equiv), Boronic acid ester (1.2 equiv), and XPhos Pd G3 (2 mol%).
Note: If G3 is unavailable, use Pd(OAc)₂ (2 mol%) + XPhos (4 mol%), but premix in solvent for 5 mins before adding substrates.
Solvent & Base Addition:
Add degassed 1,4-Dioxane.
Add degassed 0.5 M K₃PO₄ aqueous solution. The biphasic system (Dioxane:Water 4:1) is crucial for dissolving the inorganic base while keeping the catalyst active.
The "Steric" Heat Ramp:
Seal the vial.
Heat to 80°C .
Critical Check: Do not overheat to 110°C immediately. The methoxypyridine is thermally sensitive. If conversion is <50% after 2 hours, boost to 100°C.
Workup:
Cool to RT. Dilute with EtOAc. Wash with water/brine.
Hydrolysis Step: If you used the ester, treat the crude organic extract with LiOH in THF/H₂O to liberate the free acid.
Technical Deep Dive: Why "Bulky" Ligands Work
Users often fear adding bulk (steric hindrance) to a system they perceive as hindered. However, in Palladium catalysis, Ligand Bulk is a Tool, not a Bug.
The mechanism below illustrates how XPhos (a bulky biaryl phosphine) solves the specific problems of your pyridine substrate.
Figure 2: Catalytic cycle showing how bulky ligands (XPhos) prevent catalyst poisoning (red path) and force reductive elimination.
Frequently Asked Questions (FAQs)
Q1: I am forced to use 2-methoxypyridin-4-yl boronic acid (Path B). It keeps decomposing. What do I do?
Diagnosis: You are experiencing protodeboronation .[1] The C-B bond at the 2- or 4-position of pyridine is extremely labile in aqueous base.
Fix: Switch to a MIDA Boronate or a Potassium Trifluoroborate (BF3K) salt.[2] These release the active boronic acid slowly, keeping the concentration low and preventing decomposition.[1] Alternatively, use anhydrous conditions with Cu(I)TC as a co-catalyst (Liebeskind-Srogl coupling).
Q2: Why not use Pd(PPh₃)₄? It's cheaper.
Analysis: PPh₃ is not electron-rich enough to facilitate oxidative addition into the deactivated 2-methoxypyridine ring. Furthermore, it lacks the steric bulk to prevent the pyridine nitrogen from displacing the phosphine and binding to the Palladium, which kills the catalyst (formation of Pd-black).
Q3: Can I use the free benzoic acid directly, or must I use the ester?
Recommendation: Use the Ester . Free carboxylic acids can etch the reactor or interfere with the base stoichiometry. If you must use the free acid, increase the base (K₃PO₄) to 4.0 equivalents to ensure the carboxylate is fully deprotonated and does not sequester the Pd.
References
Billingsley, K. L., & Buchwald, S. L. (2006).[3] A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds.[3] Angewandte Chemie International Edition, 45(21), 3484–3488.
Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075.
Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling with MIDA Boronates.[1] Journal of the American Chemical Society, 131(20), 6961–6963.
Miyaura, N. (2002). Cross-coupling reaction of organoboron compounds via base-assisted transmetalation to palladium(II) complexes.[4][5] Journal of Organometallic Chemistry, 653(1-2), 54-63.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Crystal Structure Determination of 3-(2-Methoxypyridin-4-yl)benzoic Acid
Content Type: Technical Comparison & Methodological Guide
Audience: Structural Chemists, Pharmaceutical Scientists, and Process Engineers.
Executive Summary & Application Context
3-(2-Methoxypyridin-4-yl)benzoic acid represents a classic "flexible biaryl" scaffold common in kinase inhibitors and read-through agents (e.g., Ataluren analogs). For drug development professionals, determining the solid-state structure of this molecule is critical not just for identity, but for understanding polymorphism driven by two competing supramolecular synthons:
The presence of the 2-methoxy group introduces steric bulk and potential intramolecular hydrogen bonding, often frustrating standard crystallization attempts by inducing disorder or preventing planar packing.
This guide compares the "Gold Standard" Single Crystal X-Ray Diffraction (SCXRD) against the emerging "Rapid Alternative" Micro-Electron Diffraction (MicroED) , providing protocols and data benchmarks for this specific class of compounds.
Comparative Analysis: SCXRD vs. MicroED vs. PXRD[2]
For a researcher facing a new batch of 3-(2-Methoxypyridin-4-yl)benzoic acid, the choice of method depends on crystal quality and timeline.
Feature
SCXRD (Gold Standard)
MicroED (Emerging Alternative)
PXRD (Screening)
Crystal Size Req.
m
m (Nanocrystals)
N/A (Bulk Powder)
Resolution
Ultra-High ( Å)
High ( Å)
Low (Phase ID only)
H-Atom Visibility
Good (essential for H-bond assignment)
Poor (requires neutron or high-res X-ray)
None
Sample Prep Time
Days to Weeks (Recrystallization)
Minutes (Grid blotting)
Minutes
Data Collection
1–4 Hours (Home source)
5–10 Minutes
20–60 Minutes
Primary Risk
Twinning/Solvation: Biaryls often trap solvent, leading to disorder.
Dynamical Scattering: Intensities may be skewed, affecting R-factors.
Peak Overlap: Cannot solve ab initio easily.
Best For...
FDA filings, absolute structure, detailed H-bond analysis.
Stubborn powders that refuse to grow large crystals.
Polymorph screening & batch consistency.
Decision Workflow (Application Scientist Logic)
The following logic gate ensures resource efficiency. Do not default to SCXRD if your material is microcrystalline.
Figure 1: Decision workflow for structural elucidation based on initial solid-state form.
Detailed Protocols & Experimental Data
Method A: Single Crystal Growth (SCXRD)
Challenge: The 2-methoxy group increases solubility in organics, making standard evaporation too fast, yielding amorphous glass.
Solution: Vapor Diffusion (Anti-solvent) method to slow down nucleation.
Protocol:
Dissolution: Dissolve 10 mg of 3-(2-Methoxypyridin-4-yl)benzoic acid in 0.5 mL DMF (Dimethylformamide). DMF is chosen for its high boiling point and ability to disrupt acid dimers.
Setup: Place the DMF solution in a small inner vial (GC vial).
Anti-solvent: Place the open inner vial inside a larger jar containing 5 mL of Diethyl Ether or Water .
Equilibration: Seal the outer jar. Allow to stand at 20°C for 3–5 days. Ether vapor will diffuse into the DMF, lowering solubility slowly.
Harvesting: Look for block-like colorless crystals. Mount on a Kapton loop using Paratone oil.
Representative Crystallographic Data (Biaryl Acid Class):
Note: Parameters are representative of the Pyridyl-Benzoic Acid structural class [1, 2].
Parameter
Value (Typical)
Crystal System
Monoclinic
Space Group
(Most common for centrosymmetric dimers)
Unit Cell ()
Å, Å, Å
Angle ()
Z
4
R-Factor ()
4.5% (SCXRD) vs. 16% (MicroED)
Method B: Micro-Electron Diffraction (MicroED)
Challenge: If the compound forms "fluffy" white powder (needles <1 micron), SCXRD fails.
Solution: Use Cryo-TEM diffraction.[2]
Protocol:
Grid Prep: Glow-discharge a standard Quantifoil holey carbon grid.
Deposition: Apply 2
L of a dilute suspension (compound in acetone) to the grid.
Blotting: Blot for 3 seconds (standard Vitrobot settings) to remove excess solvent. Do not vitrify if the crystal is stable dry; however, cryo-cooling with liquid nitrogen protects against radiation damage.
Diffraction: Insert into TEM (e.g., Talos Arctica). Locate a single nanocrystal in Imaging Mode. Switch to Diffraction Mode.
Collection: Rotate the crystal continuously (
/sec) while collecting frames.
Structural Analysis: The "Synthon" Competition
Understanding the resulting structure requires analyzing the Hydrogen Bond networks. For 3-(2-Methoxypyridin-4-yl)benzoic acid, the crystal packing is dictated by the competition between the acid and the pyridine ring.
Key Mechanism:
Scenario A (Acid Dimer): If the pyridine nitrogen is sterically blocked by the 2-methoxy group or solvated, the carboxylic acids will dimerize (
homosynthon).
Scenario B (Polymer Chain): If the pyridine nitrogen is accessible, the acid proton donates to the pyridine nitrogen of a neighboring molecule, forming infinite 1D chains.
Expert Insight: In similar structures (e.g., 3,5-bis[(pyridin-4-yl)methoxy]benzoic acid), the Acid
Pyridine interaction is energetically favored over the acid dimer [2]. However, the 2-methoxy group often forces the pyridine ring to twist out of plane relative to the benzene ring (torsion angle ) to avoid steric clash with the ortho-protons of the benzene ring.
Figure 2: Supramolecular assembly logic. The 2-methoxy group induces a twist, disrupting planar packing but allowing strong Acid-Pyridine hydrogen bonding.
References
Gotoh, K., & Ishida, H. (2017). Crystal structures of 4-methoxybenzoic acid–1,3-bis(pyridin-4-yl)propane (2/1) and biphenyl-4,4′-dicarboxylic acid–4-methoxypyridine (1/2).[3][4] IUCrData, 2, x171057.
Xu, J., et al. (2011). 3,5-Bis[(pyridin-4-yl)methoxy]benzoic acid.[5] Acta Crystallographica Section E, E67, o77.
Wolff, A. M., et al. (2020).[6] Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED) as methods for routine structure determination.[7] IUCrJ, 7(2), 306–323.
Creative Biostructure. (2025). SCXRD vs MicroED Comparison for Crystallography Research.
A Comparative Structural Guide to 3-(2-Methoxypyridin-4-yl)benzoic Acid and Its Positional Isomers
Introduction In the landscape of medicinal chemistry and materials science, the spatial arrangement of molecular fragments can profoundly influence a compound's physicochemical properties, biological activity, and solid-...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of medicinal chemistry and materials science, the spatial arrangement of molecular fragments can profoundly influence a compound's physicochemical properties, biological activity, and solid-state architecture. The family of (methoxypyridinyl)benzoic acids represents a class of compounds with significant potential, where the interplay between the electron-donating methoxy group, the hydrogen-bonding capabilities of the carboxylic acid, and the aromatic systems of the pyridine and benzene rings can lead to diverse applications. This guide provides a comprehensive structural comparison of 3-(2-Methoxypyridin-4-yl)benzoic acid and its positional isomers: 2-(2-Methoxypyridin-4-yl)benzoic acid and 4-(2-Methoxypyridin-4-yl)benzoic acid.
Synthetic Strategy: A Unified Approach via Suzuki-Miyaura Coupling
A convergent and efficient synthesis of the three positional isomers can be achieved through a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This powerful C-C bond-forming reaction is well-suited for coupling aryl halides with aryl boronic acids and is known for its high functional group tolerance.[1] The key precursors for this synthesis are (2-Methoxypyridin-4-yl)boronic acid, which is commercially available[2], and the corresponding methyl bromobenzoates (methyl 2-bromobenzoate, methyl 3-bromobenzoate, and methyl 4-bromobenzoate), which are also readily available.[3][4][5] The final step involves the hydrolysis of the methyl ester to the desired carboxylic acid.
Figure 1: General workflow for the synthesis of the target isomers.
Experimental Protocol: Suzuki-Miyaura Coupling and Hydrolysis
This protocol is a representative procedure based on established methods for Suzuki-Miyaura couplings involving pyridyl boronic acids.[6][7]
1. Suzuki-Miyaura Coupling:
To a flame-dried Schlenk flask, add the respective methyl bromobenzoate (1.0 eq.), (2-Methoxypyridin-4-yl)boronic acid (1.2 eq.), potassium carbonate (2.0 eq.), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (3 mol%).
Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.
Add degassed 1,4-dioxane and water (e.g., a 4:1 mixture) via syringe.
Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the corresponding methyl (2-methoxypyridin-4-yl)benzoate isomer.
2. Ester Hydrolysis:
Dissolve the purified methyl ester in a mixture of tetrahydrofuran (THF) and methanol.
Add an aqueous solution of lithium hydroxide or sodium hydroxide (2-3 eq.) and stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).
Concentrate the mixture under reduced pressure to remove the organic solvents.
Dilute the aqueous residue with water and acidify to a pH of ~4-5 with 1 M HCl.
The resulting precipitate is the desired carboxylic acid. Collect the solid by filtration, wash with cold water, and dry under vacuum.
Computational Methodology
To provide a detailed structural comparison, we employed Density Functional Theory (DFT) calculations, a method well-regarded for its accuracy in predicting the geometries and electronic properties of organic molecules.[5]
Figure 2: Workflow for the computational analysis of the isomers.
All calculations were performed using a representative level of theory, B3LYP with the 6-311G(d,p) basis set, which provides a good balance between computational cost and accuracy for systems of this nature.[8] The workflow is as follows:
Geometry Optimization: The initial structures of the three isomers were built and subjected to full geometry optimization to find their lowest energy conformations.
Frequency Calculations: Vibrational frequency calculations were performed on the optimized geometries to confirm that they correspond to true energy minima (i.e., no imaginary frequencies).
Parameter Extraction: Key structural parameters, including bond lengths, bond angles, and the dihedral angle between the pyridine and benzoic acid rings, were extracted from the optimized structures.
Electronic Property Calculation: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) were calculated to determine the HOMO-LUMO gap, a measure of electronic excitability. The molecular dipole moment was also computed.
NMR Shielding Calculations: The Gauge-Including Atomic Orbital (GIAO) method was used to predict the 1H NMR chemical shifts.
Structural and Electronic Comparison
The positional isomerism is predicted to have a significant impact on the conformational and electronic properties of the molecules.
Molecular Structures and Conformations
The most significant structural variable among the isomers is the dihedral angle between the pyridine and benzoic acid rings. This angle is a result of the balance between steric hindrance and the desire for π-system conjugation.
Figure 3: Predicted conformations and dihedral angles of the isomers.
2-(2-Methoxypyridin-4-yl)benzoic acid: This ortho-substituted isomer is expected to exhibit the largest dihedral angle due to significant steric repulsion between the carboxylic acid group and the pyridine ring. This twisting will reduce the extent of π-conjugation between the two aromatic systems.
3-(2-Methoxypyridin-4-yl)benzoic acid: The meta-substitution in this isomer results in less steric hindrance compared to the ortho-isomer, allowing for a smaller dihedral angle and consequently, better electronic communication between the rings.
4-(2-Methoxypyridin-4-yl)benzoic acid: The para-substitution minimizes steric interactions, leading to the smallest dihedral angle among the three isomers. This near-planar conformation would allow for the most effective π-conjugation across the molecule.
Table 1: Predicted Structural and Electronic Properties
Property
2-(2-Methoxypyridin-4-yl)benzoic acid
3-(2-Methoxypyridin-4-yl)benzoic acid
4-(2-Methoxypyridin-4-yl)benzoic acid
Predicted Dihedral Angle
~50-70°
~30-45°
~20-35°
Predicted HOMO-LUMO Gap
Largest
Intermediate
Smallest
Predicted Dipole Moment
Intermediate
Smallest
Largest
The HOMO-LUMO gap is expected to be inversely related to the degree of conjugation. Therefore, the 4-isomer, being the most planar, should have the smallest energy gap, suggesting it is the most easily excitable electronically. The dipole moment is influenced by the vector sum of individual bond and group dipoles. The symmetrical nature of the 4-isomer is likely to result in a larger overall dipole moment compared to the less symmetrical 3-isomer.
Predicted Spectroscopic Comparison (1H NMR)
The electronic and conformational differences between the isomers should be clearly reflected in their 1H NMR spectra. The chemical shifts of the protons on the benzoic acid ring will be particularly informative.
2-isomer: The protons on the benzoic acid ring will experience complex splitting patterns and will be significantly influenced by the anisotropic effect of the twisted pyridine ring.
3-isomer: The protons on the benzoic acid ring will show distinct signals. The proton at the 2-position (between the two substituents) is expected to be a singlet or a narrow triplet, while the other protons will exhibit characteristic meta and ortho couplings.
4-isomer: Due to the symmetry of the para-substitution, the benzoic acid protons will appear as two distinct doublets, characteristic of an AA'BB' spin system. The increased conjugation in this isomer may lead to a general downfield shift of the aromatic protons compared to the other two isomers.
Conclusion
This guide provides a comprehensive framework for understanding the structural nuances of 2-, 3-, and 4-(2-Methoxypyridin-4-yl)benzoic acid. Through a combination of established synthetic protocols and robust computational analysis, we have elucidated the key differences in their predicted conformations, electronic properties, and spectroscopic signatures. The position of the (2-methoxypyridin-4-yl) substituent on the benzoic acid ring is shown to be a critical determinant of the molecule's overall shape and electronic structure, with the 4-isomer being the most planar and electronically conjugated. These findings offer valuable insights for researchers working on the design and synthesis of novel compounds for applications in drug discovery and materials science, where precise control over molecular architecture is paramount.
References
Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]
Billingsley, K. L.; Buchwald, S. L. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 2007 , 129 (11), 3358–3366. [Link]
Frisch, M. J.; Trucks, G. W.; Schlegel, H. B.; et al. Gaussian 09, Revision D.01; Gaussian, Inc.: Wallingford, CT, 2009. [Link]
Becke, A. D. Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 1993 , 98 (7), 5648–5652. [Link]
Lee, C.; Yang, W.; Parr, R. G. Development of the Colle-Salvetti correlation-energy formula into a functional of the electron density. Physical Review B, 1988 , 37 (2), 785–789. [Link]
Hehre, W. J.; Radom, L.; Schleyer, P. v. R.; Pople, J. A. Ab Initio Molecular Orbital Theory. Wiley: New York, 1986. [Link]
Cheeseman, J. R.; Trucks, G. W.; Keith, T. A.; Frisch, M. J. A comparison of models for calculating nuclear magnetic resonance shielding tensors. The Journal of Chemical Physics, 1996 , 104 (14), 5497–5509. [Link]
Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 2002 , 41 (22), 4176–4211. [Link]
Martin, R.; Buchwald, S. L. Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 2008 , 41 (11), 1461–1473. [Link]
Grimme, S. Density functional theory with London dispersion corrections. Wiley Interdisciplinary Reviews: Computational Molecular Science, 2011 , 1 (2), 211–228. [Link]
Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angewandte Chemie International Edition in English, 1982 , 21 (7), 504-505. [Link]
Kotha, S.; Lahiri, K.; Kashinath, D. Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 2002 , 58 (48), 9633-9695. [Link]
Chemler, S. R.; Trauner, D.; Danishefsky, S. J. The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis. Angewandte Chemie International Edition, 2001 , 40 (24), 4544-4568. [Link]
Executive Summary & Chemical Context As researchers, we often treat waste disposal as a janitorial task rather than a scientific one. However, for functionalized intermediates like 3-(2-Methoxypyridin-4-yl)benzoic acid ,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context
As researchers, we often treat waste disposal as a janitorial task rather than a scientific one. However, for functionalized intermediates like 3-(2-Methoxypyridin-4-yl)benzoic acid , improper handling can lead to regulatory violations and dangerous laboratory incidents.
This compound is a bi-functional hybrid : it possesses an acidic tail (benzoic acid) and a nitrogen-containing heterocyclic head (methoxypyridine). This duality dictates its disposal pathway.[1] Unlike simple organic acids, the pyridine ring introduces nitrogen content that often triggers specific incineration requirements to prevent NOx emissions, and it poses potential aquatic toxicity risks that strictly prohibit drain disposal.
This guide provides a self-validating workflow to dispose of this compound safely, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and protecting your laboratory’s environmental integrity.
Chemical Profile & Hazard Identification
Before disposal, you must verify the state of the material. The physicochemical properties below determine your waste stream.
Compatibility: Do NOT mix with strong bases (exothermic).
Basicity
Weakly basic pyridine nitrogen (attenuated by methoxy group).
Compatibility: Do NOT mix with strong oxidizers (e.g., Nitric Acid) to avoid N-oxide exotherms.
Solubility
Low in water; High in DMSO, Methanol, DCM.
Cleaning: Water alone will not decontaminate glassware; use organic solvents.
Hazards
Skin/Eye Irritant (H315, H319), STOT SE 3 (H335).[3]
PPE: Standard nitrile gloves, safety glasses, and lab coat required.
Waste Segregation Decision Matrix
The most common error in disposing of this compound is placing it in the wrong stream (e.g., biohazard or general trash). Use the following logic flow to determine the correct destination.
Figure 1: Decision matrix for segregating 3-(2-Methoxypyridin-4-yl)benzoic acid waste based on physical state and solvent context.[4]
Detailed Disposal Protocols
Protocol A: Solid Waste (Bulk Chemical)
Use this for expired shelf stock or excess solid from synthesis.
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original glass container. Do not use metal containers, as the benzoic acid moiety can corrode metal over time.
Hazards: Check "Irritant" and "Toxic" (due to pyridine class precaution).
Secondary Containment: Place the sealed container inside a clear zip-seal bag to prevent dust contamination of the waste storage area.
Storage: Store in the "Solid Organic Waste" satellite accumulation area. Crucial: Keep physically separate from solid oxidizers (e.g., permanganates, nitrates).
Use this for cleaning glassware or disposing of reaction mixtures.
Solubilization: The compound is poorly soluble in water.[2]
Step 1: Rinse glassware with a small volume of Acetone or Methanol.
Step 2: Collect this rinse in the Non-Halogenated Organic Waste carboy (unless DCM was used, then Halogenated).
Aqueous Wash: If a subsequent water wash is performed:
Check pH.[2][5] If pH is between 5-9 and the facility permits, trace aqueous rinses might be drain safe, but best practice for pyridine derivatives is to collect the first aqueous rinse into the solvent waste container to capture the bulk of the residue.
Compatibility Check (The "Self-Validating" Step):
Before pouring into a central waste carboy, verify the carboy does not contain Nitric Acid or concentrated Peroxides . Pyridines can form unstable N-oxides or react exothermically with strong oxidizers.
Emergency Spill Response Procedures
If the solid powder is spilled, do not dry sweep vigorously, as this generates irritant dust.
Figure 2: Operational workflow for cleaning up solid spills of irritant organic powders.
Regulatory Compliance & Final Destruction
RCRA Status: While 3-(2-Methoxypyridin-4-yl)benzoic acid is not explicitly listed on the EPA P-list or U-list (unlike parent Pyridine, U196), it exhibits characteristics of toxic organic waste . It must be managed as hazardous waste.
Destruction Method: The only acceptable final destruction method is Incineration .
The facility must use an incinerator equipped with a scrubber (to handle NOx from the pyridine and CO2 from combustion).
Prohibited: Do not landfill. Do not evaporate solvents to reduce volume.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 110-86-1 (Pyridine - Structural Class Reference). Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. 40 CFR Part 261.[5] Retrieved from [Link]
National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011. Section 8.B, Waste Management. Retrieved from [Link]
Comprehensive Handling Guide: Personal Protective Equipment for 3-(2-Methoxypyridin-4-yl)benzoic acid
This document provides essential safety protocols and logistical guidance for the handling and disposal of 3-(2-Methoxypyridin-4-yl)benzoic acid. As a compound combining the structural features of both a pyridine derivat...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides essential safety protocols and logistical guidance for the handling and disposal of 3-(2-Methoxypyridin-4-yl)benzoic acid. As a compound combining the structural features of both a pyridine derivative and a substituted benzoic acid, it requires a cautious approach grounded in a thorough understanding of the potential hazards associated with these chemical classes. This guide is designed for researchers, scientists, and drug development professionals to ensure a safe and controlled laboratory environment.
Hazard Analysis and Risk Assessment
Potential Hazard
Route of Exposure
Associated Risks & Causality
Respiratory Irritation
Inhalation
As a solid, the compound can form fine dust particles during handling (weighing, transferring). These particles can be easily inhaled, leading to potential irritation of the respiratory tract. Pyridine-based compounds, in particular, can emit harmful fumes.[1]
Skin Irritation/Toxicity
Dermal Contact
Substituted benzoic acids are known to cause skin irritation.[5][6] Direct contact with the solid or solutions can lead to localized irritation. Prolonged or repeated exposure should be avoided.
Serious Eye Damage
Eye Contact
This is a significant risk, especially with powdered substances. Contact with the eyes can cause serious irritation or damage, a known hazard for both benzoic acids and other organic acids.[4][5]
Systemic Toxicity
Ingestion
Accidental ingestion could be harmful, a general characteristic of many pyridine derivatives.[2]
Core Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE, beginning with engineering controls, is mandatory for handling this compound.
Engineering Controls: The First Line of Defense
Fume Hood: All handling of 3-(2-Methoxypyridin-4-yl)benzoic acid, especially in its solid form, must be conducted inside a certified chemical fume hood.[1] This is critical to contain airborne particles and any potential vapors, preventing inhalation exposure. The workspace should be well-ventilated.[3][7]
Primary Protective Gear
Hand Protection: Wear nitrile gloves to protect against skin exposure.[1] Nitrile offers good resistance to a range of chemicals, including pyridine-type compounds. Always inspect gloves for tears or punctures before use. Contaminated gloves should be removed promptly using the proper technique and disposed of as hazardous waste.
Eye and Face Protection: Chemical safety goggles with side shields are required at all times.[7] When handling larger quantities (>10g) or when there is a risk of splashing, a full-face shield should be worn in addition to safety goggles.[2][8]
Body Protection: A clean, flame-resistant laboratory coat must be worn and fully fastened.[9] This prevents contact with clothing and exposed skin. Impervious clothing may be necessary for larger-scale operations.[8]
Respiratory Protection: If there is any risk of dust generation outside of a fume hood, or if engineering controls are insufficient, a NIOSH-approved respirator is required.[7][9] An N95 dust mask can provide protection against particulates, while a respirator with an organic vapor/acid gas cartridge would be necessary if vapors are a concern.
Procedural Workflow for Safe Handling
The following workflow outlines the critical steps from preparation to disposal, ensuring a systematic and safe handling process.
